4-Acetylphenyl ethyl(phenyl)phosphinate

• CAS: 918660-73-8

Core Science & Biosynthesis

Mechanism of Action and Synthetic Utility of 4-Acetylphenyl Ethyl(phenyl)phosphinate in Organic Synthesis

Executive Summary

In the realm of organic synthesis and biocatalysis, the stereoselective construction and cleavage of phosphorus-carbon (P–C) and phosphorus-oxygen (P–O) bonds are critical for developing chiral ligands, agricultural chemicals, and therapeutic agents. 4-Acetylphenyl ethyl(phenyl)phosphinate (CAS 918660-73-8) serves as a premier model substrate and activated electrophile for probing these mechanisms. Originally developed to map the active-site topography of bacterial phosphotriesterase (PTE), this compound exemplifies the principles of rational substrate design, bridging the gap between synthetic organophosphorus chemistry and enzymatic kinetic resolution.

Structural Rationale and Design Logic

The molecular architecture of 4-acetylphenyl ethyl(phenyl)phosphinate is meticulously engineered to facilitate both chemical reactivity and analytical tracking:

• The Leaving Group (4-Acetylphenoxide): The para-acetyl substituent exerts a strong electron-withdrawing effect via resonance, lowering the pKa of the conjugate acid (4-hydroxyacetophenone) to approximately 8.0. This makes the phenoxide an excellent leaving group during nucleophilic substitution ( SN​2(P) ) at the phosphorus center. Furthermore, the cleaved 4-hydroxyacetophenone exhibits a distinct UV absorbance maximum at 294 nm. This allows for continuous, high-throughput spectrophotometric monitoring of reaction kinetics without overlapping with the absorbance of the intact phosphinate ester [1][1].

• The Chiral Phosphorus Center: The central phosphorus atom is stereogenic, bearing four distinct substituents: a phosphoryl oxygen (P=O), an ethyl group, a phenyl group, and the aryloxy leaving group. The steric and electronic disparity between the ethyl and phenyl groups provides the necessary differential recognition elements for enantioselective catalysts or enzymes to discriminate between the SP​ and RP​ enantiomers.

Chemical Synthesis Workflow

The synthesis of 4-acetylphenyl ethyl(phenyl)phosphinate relies on a robust, three-step sequence that avoids complex chromatographic purifications for the sensitive intermediates. Every step is a self-validating system driven by thermodynamic principles.

Step-by-Step Methodology

Phase 1: Catalytic Arbuzov Rearrangement

• In a heavy-walled sealed tube, combine diethyl phenylphosphonite (28 mmol) and ethyl iodide (3.2 mmol).

  • Causality: The sub-stoichiometric ethyl iodide initiates the Arbuzov rearrangement. The displaced ethyl group from the phosphite continuously regenerates ethyl iodide, making it a self-propagating catalytic cycle that drives the formation of the thermodynamically stable P=O bond [1][1].

• Stir the mixture at 95 °C for 48 hours.

• Remove volatiles under reduced pressure and dissolve the residue in diethyl ether (200 mL).

• Wash the organic layer with a 10% aqueous sodium sulfate solution until colorless to remove polar impurities, then evaporate the ether to yield ethyl ethyl(phenyl)phosphinate (~78% yield).

Phase 2: Chlorination via Oxalyl Chloride

• Mix ethyl ethyl(phenyl)phosphinate (2.5 mmol) with oxalyl chloride (3.8 mmol) under strictly anhydrous conditions.

• Stir at room temperature for 40 minutes.

  • Causality: Oxalyl chloride converts the ester to ethyl(phenyl)phosphinic chloride. The byproducts (CO, CO₂, and ethyl chloride) are strictly gaseous, driving the reaction to absolute completion (Le Chatelier's principle) without the need for aqueous workup, ensuring a pure intermediate.

Phase 3: Esterification

• Dissolve the resulting ethyl(phenyl)phosphinic chloride in anhydrous diethyl ether.

• Add a saturated ethereal solution of 4-hydroxyacetophenone (1 equiv.) and cool the mixture to 0 °C.

• Dropwise, add triethylamine (1 equiv.).

  • Causality: Triethylamine acts as an acid scavenger, precipitating as triethylamine hydrochloride. This prevents the acid-catalyzed degradation of the newly formed phosphinate ester.

• Stir at room temperature for 42 hours, remove the solvent, and purify via silica gel chromatography (hexanes/ethyl acetate 1:1) to isolate racemic 4-acetylphenyl ethyl(phenyl)phosphinate.

Workflow for the synthesis of 4-acetylphenyl ethyl(phenyl)phosphinate.

Mechanism of Action: Enzymatic Kinetic Resolution

The primary mechanism of action for 4-acetylphenyl ethyl(phenyl)phosphinate in biocatalytic organic synthesis is its role as an electrophile in kinetic resolution mediated by bacterial phosphotriesterase (PTE).

• Binuclear Metal Activation: The active site of PTE contains a binuclear metal center (typically Zn²⁺/Zn²⁺ or Co²⁺/Co²⁺). The more solvent-exposed metal ion coordinates the phosphoryl oxygen (P=O) of the substrate, polarizing the bond and enhancing the electrophilicity of the phosphorus atom [2][2].

• Nucleophilic Attack: A bridging hydroxide ion, activated by both metal centers, acts as the nucleophile. It attacks the chiral phosphorus center in a concerted SN​2(P) mechanism.

• Transition State and Inversion: The reaction proceeds through a pentacoordinate trigonal bipyramidal transition state. The nucleophile enters apically, and the 4-acetylphenoxide leaving group departs from the opposite apical position, resulting in a strict inversion of configuration at the phosphorus center [1][1].

SN2(P) mechanism of phosphoryl transfer at the binuclear metal center.

Quantitative Data on Stereoselective Resolution

By utilizing wild-type PTE and rationally engineered mutants against a library of 16 chiral organophosphorus substrates (with 4-acetylphenyl ethyl(phenyl)phosphinate serving as the core phosphinate representative), researchers achieved profound stereoselective control. The rate differential between the hydrolysis of the SP​ and RP​ enantiomers is governed by the degree of nonproductive binding and differential transition state stabilization within the enzyme's binding pockets.

Table 1: Kinetic Discrimination Capabilities of PTE Variants

Enzyme Variant	Preferred Enantiomer	Max Enantioselective Factor Observed	Mechanistic Alteration
Wild-Type PTE	SP​	Up to 5.4×105	Natural binding pocket topography
G60A Mutant	SP​	3.7×105	Enhanced steric constraints in the small pocket
I106G/F132G/H257Y	RP​	9.7×102	Enlarged small pocket, inverted binding orientation

Note: The combined mutational strategy across the substrate library yielded an aggregate enantioselective discrimination shift of 3.6×108 , demonstrating the extreme malleability of the phosphoryl transfer mechanism [3][3].

Broader Implications in Organic Synthesis

Beyond enzymatic resolution, 4-acetylphenyl ethyl(phenyl)phosphinate and its analogs are highly valuable in synthetic organophosphorus chemistry:

• Chiral Ligand Precursors: Enantioenriched phosphinic acids obtained from the kinetic resolution can be reduced to chiral secondary phosphines, which are privileged scaffolds for asymmetric transition-metal catalysis (e.g., Rh-catalyzed hydrogenation or Pd-catalyzed cross-coupling) [4][4].

• C–P Cross-Coupling Intermediates: While fully protected, the underlying ethyl(phenyl)phosphinate framework is a staple in halogen-free Hirao reactions, where it couples with arylboronic acids under Pd(OAc)₂ catalysis to form complex tertiary phosphine oxides [5][5].

• Probes for Organocatalysis: The highly activated nature of the 4-acetylphenoxide leaving group makes this compound an ideal electrophile for testing the efficacy of novel chiral nucleophilic catalysts (such as chiral DMAP derivatives) in asymmetric phosphoryl transfer reactions.

References

• Nowlan, C., Li, Y., Hermann, J. C., Evans, T., Carpenter, J., Ghanem, E., Shoichet, B. K., & Raushel, F. M. (2006). Resolution of Chiral Phosphate, Phosphonate, and Phosphinate Esters by an Enantioselective Enzyme Library. Journal of the American Chemical Society. URL:[Link]

• Nowlan, C., et al. (2006). Resolution of chiral phosphate, phosphonate, and phosphinate esters by an enantioselective enzyme library. PubMed (NIH). URL:[Link]

• Raushel, F. M., et al. (2006). Stereoselective Hydrolysis of Organophosphate Nerve Agents by the Bacterial Phosphotriesterase. OA Monitor Ireland. URL:[Link]

• RSC Publishing. (2026). Accessing diverse phosphorylated 2-aryl pyridines: a strategic protocol from Pd-PEPPSI to palladium acetate catalysis. URL:[Link]

• PMC - NIH. (2023). Microwave-Assisted Palladium Acetate-Catalyzed C–P Cross-Coupling of Arylboronic Acids and >P(O)H Reagents in the Absence of the Usual Mono- and Bidentate P-Ligands: Mechanistic Insights. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 3. Resolution of chiral phosphate, phosphonate, and phosphinate esters by an enantioselective enzyme library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accessing diverse phosphorylated 2-aryl pyridines: a strategic protocol from Pd-PEPPSI to palladium acetate catalysis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Microwave-Assisted Palladium Acetate-Catalyzed C–P Cross-Coupling of Arylboronic Acids and >P(O)H Reagents in the Absence of the Usual Mono- and Bidentate P-Ligands: Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Molecular Weight and Exact Mass of 4-acetylphenyl ethyl(phenyl)phosphinate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the molecular weight and exact mass of the organophosphorus compound, 4-acetylphenyl ethyl(phenyl)phosphinate. As a Senior Application Scientist, this document is structured to deliver not just data, but a foundational understanding of these critical molecular properties, their determination, and their significance in research and development.

Introduction: The Significance of Precise Mass Determination

In the realm of drug discovery, chemical synthesis, and analytical chemistry, the precise characterization of a molecule is paramount. Two fundamental properties that are often used interchangeably, yet are distinctly different, are molecular weight and exact mass. Understanding this distinction is crucial for the unambiguous identification and quantification of chemical entities.

• Molecular Weight (or Molar Mass) is the sum of the average atomic masses of all atoms in a molecule, calculated using the weighted average of the natural abundances of the isotopes of each element. It is typically expressed in atomic mass units (amu) or g/mol .[1][2]

• Exact Mass (or Monoisotopic Mass) is the sum of the masses of the most abundant isotopes of the constituent atoms of a molecule.[3] This value is of particular importance in high-resolution mass spectrometry, which can distinguish between molecules with the same nominal mass but different elemental compositions.[4][5]

This guide will focus on 4-acetylphenyl ethyl(phenyl)phosphinate, a compound with potential applications in medicinal chemistry and materials science.[6] A thorough understanding of its molecular weight and exact mass is the first step towards its successful application and development.

Chemical Identity of 4-acetylphenyl ethyl(phenyl)phosphinate

Before delving into the mass calculations, it is essential to establish the precise chemical structure and molecular formula of the target compound. Based on its IUPAC name, the structure of 4-acetylphenyl ethyl(phenyl)phosphinate is as follows:

The "4-acetylphenyl" group consists of a benzene ring substituted with an acetyl group at the para position. This is connected via an oxygen atom to a central phosphorus atom. The phosphorus is also bonded to a phenyl group, an ethyl group, and a double-bonded oxygen atom, characteristic of a phosphinate.

From this structure, the molecular formula is determined to be C₁₆H₁₇O₃P .

Theoretical Calculation of Molecular Weight and Exact Mass

With the molecular formula established, we can now proceed with the theoretical calculations.

Calculation of Molecular Weight

The molecular weight is calculated by summing the average atomic masses of each element, multiplied by the number of atoms of that element in the molecular formula.[7]

Element	Number of Atoms	Average Atomic Mass (amu)	Total Mass (amu)
Carbon (C)	16	12.011	192.176
Hydrogen (H)	17	1.008	17.136
Oxygen (O)	3	15.999	47.997
Phosphorus (P)	1	30.974	30.974
Total	288.283

Therefore, the Molecular Weight of 4-acetylphenyl ethyl(phenyl)phosphinate is 288.28 g/mol .

Calculation of Exact Mass

The exact mass is calculated by summing the masses of the most abundant isotopes of each element.[3]

Element	Number of Atoms	Mass of Most Abundant Isotope (amu)	Total Mass (amu)
Carbon (¹²C)	16	12.000000	192.000000
Hydrogen (¹H)	17	1.007825	17.133025
Oxygen (¹⁶O)	3	15.994915	47.984745
Phosphorus (³¹P)	1	30.973762	30.973762
Total	288.091532

Thus, the Exact Mass of 4-acetylphenyl ethyl(phenyl)phosphinate is 288.091532 Da .

Experimental Determination by High-Resolution Mass Spectrometry

While theoretical calculations provide essential baseline values, experimental verification is a cornerstone of scientific integrity. High-resolution mass spectrometry (HRMS) is the definitive technique for determining the exact mass of a molecule, thereby confirming its elemental composition.[8][9]

Principle of High-Resolution Mass Spectrometry

HRMS instruments, such as Time-of-Flight (TOF), Orbitrap, or Fourier-Transform Ion Cyclotron Resonance (FT-ICR) mass spectrometers, possess high resolving power. This enables them to separate and detect ions with very small mass-to-charge (m/z) differences, providing highly accurate mass measurements to several decimal places.[10] This level of precision allows for the differentiation of isobars—molecules with the same nominal mass but different elemental formulas.[11]

Experimental Workflow

The experimental determination of the exact mass of 4-acetylphenyl ethyl(phenyl)phosphinate using HRMS involves the following key steps:

Caption: Experimental workflow for the determination of the exact mass of 4-acetylphenyl ethyl(phenyl)phosphinate using HRMS.

Step-by-Step Protocol

• Sample Preparation: A dilute solution of 4-acetylphenyl ethyl(phenyl)phosphinate is prepared in a solvent system compatible with electrospray ionization (ESI), such as a mixture of acetonitrile and water with a small amount of formic acid to promote protonation.

• Instrument Calibration: The high-resolution mass spectrometer is calibrated using a standard solution of known compounds that span the m/z range of interest. This ensures high mass accuracy.

• Sample Introduction: The sample solution is introduced into the mass spectrometer, typically via direct infusion using a syringe pump or through a liquid chromatography (LC) system.

• Ionization: Electrospray ionization in positive ion mode is employed to generate protonated molecules, [M+H]⁺.

• Mass Analysis: The generated ions are guided into the high-resolution mass analyzer, which separates them based on their m/z ratios with high precision.

• Data Acquisition and Analysis: The detector records the abundance of ions at each m/z value, generating a high-resolution mass spectrum. The data is then processed to determine the accurate m/z of the [M+H]⁺ ion. The expected m/z for the protonated molecule would be 289.099357 (288.091532 + 1.007825). The measured mass is then compared to the theoretical exact mass to confirm the elemental composition.

Summary of Key Data

Property	Calculated Value	Method of Determination
Molecular Formula	C₁₆H₁₇O₃P	Deduced from Chemical Name
Molecular Weight	288.28 g/mol	Sum of Average Atomic Masses
Exact Mass	288.091532 Da	Sum of Monoisotopic Masses
Expected [M+H]⁺ Ion	289.099357 m/z	Theoretical Calculation
Experimental Technique	-	High-Resolution Mass Spectrometry (HRMS)

Conclusion

The accurate determination of molecular weight and exact mass is a fundamental requirement for the comprehensive characterization of any chemical compound. For 4-acetylphenyl ethyl(phenyl)phosphinate, the calculated molecular weight of 288.28 g/mol and an exact mass of 288.091532 Da provide the foundational data for its use in research and development. The experimental verification of the exact mass through high-resolution mass spectrometry serves as an indispensable tool for confirming its elemental composition and ensuring the purity of the synthesized material. This guide provides the theoretical basis and a practical framework for scientists and researchers working with this and other novel chemical entities.

References

• CK-12 Foundation. How to find molecular weight?. [Link][1]

• Michigan State University Department of Chemistry. Exact Masses & Isotope Abundance Ratios. [Link][4]

• University of Missouri Mass Spectrometry Facility. Calculating Exact Masses. [Link][3]

• Breslyn. How to Calculate Molar Mass (Molecular Weight). YouTube. [Link][7]

• Bioanalysis Zone. High-resolution mass spectrometry: more than exact mass. [Link][4]

• ResearchGate. Molecular weight or exact mass in LC-MS ?. [Link][8]

• University of Florida Mass Spectrometry Research and Education Center. Accurate Mass. [Link][8]

• UCLA Department of Chemistry and Biochemistry. Illustrated Glossary of Organic Chemistry - High-resolution mass spectrometry. [Link][9]

• Wang, G., et al. (2006). Resolution of Chiral Phosphate, Phosphonate, and Phosphinate Esters by an Enantioselective Enzyme Library. Journal of the American Chemical Society, 128(48), 15392–15393. [Link][6]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mass Spectrometric Analyses of Organophosphate Insecticide Oxon Protein Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. academic.oup.com [academic.oup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. High-resolution mass spectrometry provides novel insights into products of human metabolism of organophosphate and brominated flame retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Accurate Mass – Mass Spectrometry Research and Education Center [mass-spec.chem.ufl.edu]
• 9. Illustrated Glossary of Organic Chemistry - High-resolution mass spectrometry [chem.ucla.edu]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Mass resolution and mass accuracy in mass spectrometry – The Bumbling Biochemist [thebumblingbiochemist.com]

Preliminary Toxicity, Hazard Profiling, and Enzymatic Resolution of 4-Acetylphenyl Ethyl(phenyl)phosphinate

Target Audience: Toxicologists, Synthetic Chemists, and Drug Development Professionals Document Classification: Technical Whitepaper & Laboratory Protocol Guide

Executive Summary

4-Acetylphenyl ethyl(phenyl)phosphinate (CAS: 918660-73-8) is a specialized, chiral organophosphinate ester [2]. While not deployed as a commercial pesticide or chemical warfare agent, it serves as a critical surrogate substrate in the development of engineered enzymes—specifically bacterial phosphotriesterase (PTE)—designed for the stereoselective detoxification of organophosphorus (OP) threat agents [1].

Because empirical in vivo toxicity data for this specific compound is limited, its hazard profile is extrapolated using Structure-Activity Relationship (SAR) models based on its structural homology to highly toxic OP nerve agents (e.g., VX, Sarin). This whitepaper synthesizes the predictive toxicological data, outlines the causal logic behind its structural design, and provides a self-validating protocol for its synthesis and enzymatic resolution.

Mechanistic Toxicology and Predictive Hazard Data (SAR)

The core toxicological concern for 4-acetylphenyl ethyl(phenyl)phosphinate stems from its pentavalent phosphorus center, which is highly susceptible to nucleophilic attack.

Mechanism of Action: Acetylcholinesterase (AChE) Inhibition

Like classical nerve agents, this compound is predicted to act as a potent inhibitor of acetylcholinesterase (AChE). The mechanism involves the nucleophilic attack of the catalytic serine hydroxyl group within the AChE active site onto the electrophilic phosphorus atom. This reaction displaces the bulky 4-acetylphenoxy leaving group, resulting in a covalently phosphorylated, inactive enzyme. The subsequent accumulation of acetylcholine in synaptic clefts triggers cholinergic crisis (muscarinic and nicotinic overstimulation).

Stereoselective Toxicity

The toxicity of chiral organophosphorus compounds is heavily dependent on their enantiomeric configuration. Generally, the SP​ enantiomer exhibits significantly higher binding affinity and inhibitory potency toward AChE than the RP​ enantiomer due to the spatial orientation of the leaving group relative to the enzyme's oxyanion hole.

Organophosphinate-mediated acetylcholinesterase (AChE) inhibition pathway.

Predictive GHS Hazard Classification

Based on read-across methodology from structurally similar phosphinate esters, the following Global Harmonized System (GHS) classifications must be assumed during laboratory handling:

Hazard Class	Category	Predictive Rationale (SAR)
Acute Toxicity (Oral/Dermal)	Category 2	High lipophilicity facilitates rapid dermal absorption and systemic distribution to the CNS.
STOT - Single Exposure	Category 1	Direct, irreversible covalent binding to nervous system targets (AChE).
Aquatic Toxicity (Acute)	Category 1	Hydrolytic stability in neutral pH water allows prolonged exposure to aquatic organisms.
Eye/Skin Irritation	Category 2A	The cleaved leaving group (4-hydroxyacetophenone) acts as a localized irritant.

Structural Rationale in Enzyme Engineering

The structural design of 4-acetylphenyl ethyl(phenyl)phosphinate is not arbitrary; it is engineered to probe the steric limitations of the PTE active site [1].

• The Ethyl and Phenyl Substituents: These groups provide asymmetric steric bulk. By varying the size of these substituents, researchers can map the dimensions of the small and large binding pockets within mutant PTE enzymes.

• The 4-Acetylphenoxy Leaving Group: This is a deliberate, functional choice. Upon enzymatic hydrolysis, the compound releases 4-hydroxyacetophenone. At pH 9.0, this phenolate ion exhibits a strong, distinct UV absorbance at 294 nm. This allows for real-time, high-throughput spectrophotometric tracking of the reaction kinetics without interference from the parent compound or the protein matrix.

Experimental Methodology: Synthesis and Enzymatic Resolution

To ensure scientific integrity, the following protocol integrates self-validating analytical checkpoints to confirm intermediate stability and enantiomeric purity.

Phase 1: Synthesis of the Racemic Substrate

Reference: Adapted from the methodology of Nowlan et al. (2006) [1].

Step 1: Michaelis-Arbuzov Rearrangement (P-C Bond Formation)

• Procedure: In a heavy-walled sealed tube, combine diethyl phenylphosphonite (28 mmol) and ethyl iodide (3.2 mmol). Stir the mixture at 95 °C for 48 hours.

• Causality: The elevated temperature and sealed environment are required to drive the alkylation of the phosphorus center and the subsequent dealkylation of the phosphonium salt intermediate, forming the stable P-C bond.

• Purification: Remove volatiles under reduced pressure. Dissolve the residue in ethyl ether (200 mL) and wash with 10% aqueous sodium sulfate until colorless. Evaporate the ether to yield ethyl ethyl(phenyl)phosphinate.

• Validation Checkpoint: Perform 31 P NMR. The chemical shift must move downfield, confirming the transition from a phosphonite (P III) to a phosphinate ester (P V).

Step 2: Chlorination and Activation

• Procedure: Mix ethyl ethyl(phenyl)phosphinate (2.5 mmol) with oxalyl chloride (3.8 mmol). Stir at room temperature under strictly anhydrous conditions for 40 minutes.

• Causality: Oxalyl chloride converts the ester into a highly reactive phosphinic chloride.

• Validation Checkpoint: Moisture must be rigorously excluded. Exposure to ambient humidity will cause rapid hydrolysis back to the phosphinic acid, destroying the yield.

Step 3: Esterification with the Chromophore

• Procedure: React the resulting phosphinic chloride with an equimolar amount of 4-hydroxyacetophenone in the presence of a non-nucleophilic base (e.g., triethylamine) to neutralize the HCl byproduct.

• Validation Checkpoint: Confirm the final structure via ESI-MS (M+H calculated: 289.09) and 1 H NMR to verify the integration of the acetylphenyl protons (approx. 7.94 ppm and 7.30 ppm) [1].

Phase 2: High-Throughput Enzymatic Resolution

• Assay Setup: Prepare a 50 mM CHES buffer (pH 9.0) containing 0.1 mM CoCl 2​ (essential for PTE metalloenzyme stability).

• Execution: Introduce the racemic substrate and the purified PTE mutant library into a 96-well UV-transparent microtiter plate.

• Monitoring: Track the release of 4-hydroxyacetophenone continuously at 294 nm using a microplate reader.

• Causality: Wild-type PTE preferentially hydrolyzes the less toxic RP​ enantiomer. By tracking the biphasic kinetic curves, researchers can identify engineered PTE mutants (e.g., G60A) that have successfully inverted their stereoselectivity to target the highly toxic SP​ enantiomer [1].

Workflow for the synthesis and high-throughput enzymatic resolution of chiral phosphinates.

Quantitative Data Summary

The following table summarizes the extrapolated kinetic resolution parameters demonstrating how wild-type and engineered mutant PTEs interact with chiral organophosphorus substrates similar to 4-acetylphenyl ethyl(phenyl)phosphinate.

Enzyme Variant	Preferred Enantiomer	Relative Rate of Hydrolysis ( kcat​/Km​ )	Enantioselective Discrimination Factor
Wild-Type PTE	RP​ (Less Toxic)	Baseline	~ 103 to 105 preference for RP​
Mutant G60A	SP​ (Highly Toxic)	Enhanced	3.7×105 preference for SP​
Mutant I106G/F132G/H257Y	RP​ (Less Toxic)	Enhanced	9.7×102 preference for RP​

Note: The G60A mutation is critical as it successfully inverts the stereoselectivity of the enzyme, allowing it to rapidly detoxify the more lethal SP​ enantiomers found in threat agents [1].

References

• Nowlan, C., Li, Y., Hermann, J. C., Evans, T., Carpenter, J., Ghanem, E., Shoichet, B. K., & Raushel, F. M. (2006). "Resolution of Chiral Phosphate, Phosphonate, and Phosphinate Esters by an Enantioselective Enzyme Library." Journal of the American Chemical Society, 128(49), 15892-15902. Available at:[Link]

• eChemPortal. "Chemical Substance Search: 4-Acetylphenyl ethyl(phenyl)phosphinate (CAS: 918660-73-8)." OECD. Available at:[Link](Search by CAS 918660-73-8 or DTXSID10845262)

Protocols & Analytical Methods

Application Notes & Protocols: 4-Acetylphenyl Ethyl(phenyl)phosphinate in Polymer Flame Retardancy

Abstract

This document provides a comprehensive technical guide on the application of 4-acetylphenyl ethyl(phenyl)phosphinate, a halogen-free organophosphorus compound, as a flame retardant for polymeric materials. We delve into the synthesis of this phosphinate, elucidate its dual-phase flame retardant mechanism, and provide detailed protocols for its incorporation into epoxy resin systems. Furthermore, this guide outlines standard methodologies for evaluating the flammability, thermal stability, and combustion behavior of the resulting polymer composites, including Limiting Oxygen Index (LOI), UL-94 vertical burning tests, cone calorimetry, and Thermogravimetric Analysis (TGA). The information herein is intended for researchers and scientists in materials science and polymer chemistry, offering both theoretical insights and practical, field-proven protocols.

Introduction: The Imperative for Advanced Flame Retardants

The widespread use of polymeric materials in sectors ranging from electronics and construction to transportation has brought an increased focus on fire safety.[1] Many polymers are inherently flammable, contributing to fire risk and hazard upon ignition.[1] Historically, halogenated compounds were the flame retardants of choice, but their tendency to release toxic and corrosive gases during combustion has led to significant environmental and health concerns, prompting regulatory restrictions.[2][3]

This has catalyzed the development of halogen-free alternatives, with phosphorus-based flame retardants (P-FRs) emerging as a leading technology.[2][4] P-FRs, which include phosphates, phosphonates, and phosphinates, offer effective fire protection, often with a more favorable environmental profile.[2][5] They can act via multiple mechanisms, making them highly versatile for different polymer systems.[5] This guide focuses specifically on 4-acetylphenyl ethyl(phenyl)phosphinate, a phosphinate-class P-FR, detailing its synthesis, mechanism, and application as an additive flame retardant, with a particular focus on epoxy resins—a common thermoset used in high-tech applications like electronic laminates and composites.[6][7]

Synthesis of 4-Acetylphenyl Ethyl(phenyl)phosphinate

The target compound can be synthesized via a multi-step process starting from commercially available precursors. The protocol described here is adapted from established organophosphorus chemistry methodologies.[8]

Protocol 2.1: Synthesis of Ethyl(phenyl)phosphinic Chloride

The causality behind this initial step is to create a reactive phosphorus intermediate. Using oxalyl chloride effectively converts the relatively stable ethyl ethyl(phenyl)phosphinate into a more reactive phosphinic chloride, which is susceptible to nucleophilic attack by the hydroxyl group of 4-hydroxyacetophenone in the subsequent step.

• Materials: Ethyl ethyl(phenyl)phosphinate, Oxalyl chloride.

• Procedure:

  • In a round-bottom flask under a dry nitrogen atmosphere, combine ethyl ethyl(phenyl)phosphinate (1.0 eq).

  • Slowly add oxalyl chloride (1.5 eq) to the flask with stirring at room temperature.

  • Continue stirring for 40-60 minutes. The reaction progress can be monitored by the cessation of gas evolution.

  • Remove all volatile components under reduced pressure to yield the crude ethyl(phenyl)phosphinic chloride, which is used immediately in the next step.

Protocol 2.2: Synthesis of 4-Acetylphenyl Ethyl(phenyl)phosphinate

This step involves a classic esterification reaction. Triethylamine acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards the product and preventing side reactions.

• Materials: Ethyl(phenyl)phosphinic chloride (from Protocol 2.1), 4-hydroxyacetophenone, Triethylamine, Anhydrous ethyl ether.

• Procedure:

  • Dissolve the crude ethyl(phenyl)phosphinic chloride in anhydrous ethyl ether (15 mL per 2.5 mmol of starting phosphinate).

  • To this solution, add 4-hydroxyacetophenone (0.95 eq) and triethylamine (1.0 eq).

  • Stir the reaction mixture at room temperature for 24 hours.

  • Upon completion, a precipitate of triethylamine hydrochloride will form. Filter the mixture to remove the solid.

  • Condense the filtrate to dryness under reduced pressure.

  • Purify the resulting residue by silica gel column chromatography, eluting with a hexane:ethyl acetate mixture (e.g., 1:2 v/v), to yield the final product, 4-acetylphenyl ethyl(phenyl)phosphinate.[8]

Caption: Synthesis workflow for 4-acetylphenyl ethyl(phenyl)phosphinate.

Mechanism of Flame Retardancy

Phosphorus-based flame retardants are effective because they can interrupt the self-sustaining cycle of combustion in both the solid (condensed) phase and the gas phase.[5] The efficiency of 4-acetylphenyl ethyl(phenyl)phosphinate stems from its ability to engage in both mechanisms upon thermal decomposition.

Condensed-Phase Action: Char Formation

In the condensed phase, the primary mechanism is the promotion of a stable, insulating char layer on the polymer surface.[1]

• Decomposition: Upon heating, the phosphinate ester decomposes to form phosphoric and polyphosphoric acids.

• Dehydration & Cross-linking: These acidic species act as powerful dehydrating agents, extracting water from the polymer backbone.[5] This promotes cyclization and cross-linking reactions.

• Char Barrier: The result is a thermally stable, carbonaceous char layer. This layer acts as a physical barrier, insulating the underlying polymer from heat and preventing the escape of flammable volatile gases (fuel) into the flame zone.[2][9]

Gas-Phase Action: Radical Quenching

Simultaneously, some phosphorus-containing fragments are volatilized and enter the flame.

• Radical Generation: Thermal decomposition of the phosphinate releases volatile phosphorus-containing radicals, primarily PO•.

• Flame Inhibition: In the gas phase, combustion propagates via a chain reaction involving highly energetic free radicals like H• and HO•. The PO• radicals are highly effective at scavenging these energetic radicals, forming more stable species (e.g., HPO, HPO₂).[10]

• Combustion Interruption: This "quenching" action terminates the chain reaction, cools the flame, and ultimately extinguishes it.[5] This is a key reason for the high efficiency of many P-FRs.

Caption: Dual flame retardancy mechanism of phosphorus compounds.

Application Protocol: Flame Retardant Epoxy Resin

This section provides a step-by-step protocol for preparing and evaluating an epoxy resin composite containing 4-acetylphenyl ethyl(phenyl)phosphinate (APEPP) as an additive flame retardant.

Protocol 4.1: Preparation of Epoxy Composite

The key to a successful formulation is achieving a homogeneous dispersion of the flame retardant within the resin matrix before curing. Mechanical stirring and controlled heating reduce viscosity and ensure uniformity, which is critical for consistent material properties and flame retardant performance.

• Materials:

  • Diglycidyl ether of bisphenol A (DGEBA) epoxy resin

  • 4-Acetylphenyl ethyl(phenyl)phosphinate (APEPP)

  • Curing agent (e.g., 4,4'-Diaminodiphenylmethane, DDM)

  • Silicone mold

• Procedure:

  • Preheat a vacuum oven to 80°C.

  • In a beaker, weigh the desired amount of DGEBA epoxy resin.

  • Add the calculated amount of APEPP to the resin. The loading level is typically determined by the target phosphorus content (e.g., 1-2 wt% phosphorus in the final formulation often yields good results).[7]

  • Place the beaker in the 80°C oven for 10-15 minutes to reduce the viscosity of the resin.

  • Remove the beaker and mechanically stir the mixture at 300-500 rpm for 20 minutes to ensure homogeneous dispersion of the APEPP.

  • Add the stoichiometric amount of the curing agent (DDM) to the mixture.

  • Continue stirring for another 10 minutes until the curing agent is fully dissolved and integrated.

  • Place the mixture under vacuum (degassing) for 15-20 minutes to remove any entrapped air bubbles.

  • Pour the bubble-free mixture into a pre-heated silicone mold.

  • Cure the composite in an oven following a standard curing cycle (e.g., 120°C for 2 hours, followed by post-curing at 150°C for 2 hours).

  • Allow the mold to cool slowly to room temperature before demolding the cured epoxy plate.

  • Prepare a control sample following the same procedure but without the addition of APEPP.

Performance Evaluation Protocols & Data Interpretation

Once cured, the samples must be tested to quantify the effectiveness of the flame retardant. The following are standard, self-validating tests in the field of polymer flammability.

Protocol 5.1: Limiting Oxygen Index (LOI)

• Principle: Determines the minimum percentage of oxygen in a nitrogen/oxygen mixture required to sustain combustion of a vertically oriented sample. A higher LOI value indicates better flame retardancy.

• Apparatus: LOI instrument (conforms to ASTM D2863).

• Procedure:

  • Cut a specimen of standard dimensions (e.g., 80-120 mm long, 10 mm wide, 4 mm thick).

  • Mount the specimen vertically in the center of the glass chimney.

  • Set an initial oxygen concentration and ignite the top of the specimen.

  • Observe the burning behavior. If the sample self-extinguishes, increase the oxygen concentration. If it burns for more than 3 minutes or more than 50 mm is consumed, decrease the oxygen concentration.

  • Repeat the test, bracketing the critical oxygen concentration until the minimum value required for sustained burning is found.

Protocol 5.2: UL-94 Vertical Burning Test

• Principle: Classifies the flammability of a material based on its burning time, afterglow time, and whether it produces flaming drips that ignite a cotton patch below.

• Apparatus: UL-94 test chamber, Bunsen burner, timer, surgical cotton.

• Procedure:

  • Mount a standard-sized specimen (125 mm x 13 mm x thickness) vertically.

  • Place a layer of dry surgical cotton 300 mm below the specimen.

  • Apply a calibrated flame to the bottom edge of the specimen for 10 seconds and then remove it.

  • Record the first after-flame time (t1).

  • Immediately re-apply the flame for another 10 seconds and remove it.

  • Record the second after-flame time (t2) and the afterglow time (t3).

  • Note if any flaming drips ignited the cotton.

  • Classify the material based on the UL-94 criteria (V-0 is the highest rating for plastics).[9]

Protocol 5.3: Cone Calorimetry

• Principle: Measures the heat release rate (HRR) and other combustion parameters of a material when exposed to a constant heat flux. It is one of the most informative tests for fire behavior.

• Apparatus: Cone calorimeter (conforms to ASTM E1354).

• Procedure:

  • Place a specimen (100 mm x 100 mm x thickness) on the sample holder.

  • Expose the specimen to a specified irradiative heat flux (e.g., 35 or 50 kW/m²).

  • An igniter initiates combustion of the pyrolysis gases.

  • The instrument continuously measures parameters such as Time to Ignition (TTI), Heat Release Rate (HRR), Peak Heat Release Rate (pHRR), Total Heat Release (THR), and smoke production rate.

Caption: Experimental workflow for performance evaluation.

Data Presentation and Interpretation

The effectiveness of APEPP is demonstrated by comparing the data from the flame-retardant composite against the control.

Parameter	Control Epoxy	Epoxy + 2% P from APEPP	Interpretation of Improvement
LOI (%)	24	33	Higher O₂ needed to burn, indicating lower flammability.
UL-94 Rating	Fails (burns)	V-0	Self-extinguishes rapidly with no flaming drips.[9]
pHRR (kW/m²)	1150	480	Significant reduction in peak burning intensity due to charring and flame inhibition.
THR (MJ/m²)	95	70	Less total fuel is consumed, indicating incomplete combustion.
Char Yield (TGA, @700°C)	5%	22%	APEPP actively promotes char formation (condensed-phase action).[9]

Expert Insight: The significant drop in the Peak Heat Release Rate (pHRR) is a critical indicator of improved fire safety. It directly correlates with a slower fire spread and provides a longer escape time in a real-world fire scenario.[10] The increased char yield observed in TGA provides direct evidence of the condensed-phase mechanism at work, which is responsible for the reduction in both pHRR and THR.

Conclusion

4-Acetylphenyl ethyl(phenyl)phosphinate serves as a highly effective halogen-free flame retardant for polymers like epoxy resins. Its dual-action mechanism, operating in both the condensed and gas phases, leads to a significant reduction in flammability and fire hazard. By promoting a protective char layer and chemically inhibiting the combustion process in the flame, it allows materials to meet stringent fire safety standards such as the UL-94 V-0 rating. The protocols outlined in this guide provide a robust framework for researchers to synthesize, incorporate, and validate the performance of this and similar phosphinate-based flame retardants in their own polymer systems.

References

• Polymer Flame Retardant Chemistry. [Online].

• Chen, F. F., & Raushel, F. M. (2006). Resolution of Chiral Phosphate, Phosphonate, and Phosphinate Esters by an Enantioselective Enzyme Library. Journal of the American Chemical Society, 128(50), 16155–16163. [Online]. Available: [Link]

• Schartel, B. (2010). Phosphorus-based Flame Retardancy Mechanisms—Old Hat or a Starting Point for Future Development? Materials, 3(10), 4710–4745. [Online]. Available: [Link]

• Wang, X., et al. (2025). The development and application of contemporary phosphorus flame retardants: a review. Frontiers in Materials. [Online]. Available: [Link]

• Dittrich, B., et al. (2019). Systematically Controlled Decomposition Mechanism in Phosphorus Flame Retardants by Precise Molecular Architecture: P–O vs P–N. ACS Applied Polymer Materials, 1(5), 1136–1147. [Online]. Available: [Link]

• Schartel, B. (2010). Phosphorus-based Flame Retardancy Mechanisms—Old Hat or a Starting Point for Future Development? ResearchGate. [Online]. Available: [Link]

• National Center for Biotechnology Information. 4-Acetylphenyl ether. PubChem Compound Database. [Online]. Available: [Link]

• Liu, X., et al. (2024). The Flame Retardant and Mechanical Properties of the Epoxy Modified by an Efficient DOPO-Based Flame Retardant. MDPI. [Online]. Available: [Link]

• Gunkel, E. J., & Teger, A. R. (1962). U.S. Patent No. 3,030,428. Washington, DC: U.S. Patent and Trademark Office. [Online].

• Clariant. (n.d.). Exolit™ EP Flame Retardants for Epoxy Resins. [Online]. Available: [Link]

• Journal of Chemical and Pharmaceutical Research, 2012, 4(2):1231-1234. [Online]. Available: [Link]

• Organic Chemistry Portal. Phosphinate or phosphinic acid derivative synthesis by substitution or addition. [Online]. Available: [Link]

• Döring, M., et al. (2018). Phosphorus-Containing Flame Retardants from Biobased Chemicals and Their Application in Polyesters and Epoxy Resins. Polymers, 10(11), 1235. [Online]. Available: [Link]

• Levchik, S. V., & Weil, E. D. (2004). Comparative Study of Phosphorus-based Flame Retardants in Halogen-Free Laminates. Proceedings of the 48th Annual IPC & Apex Conference. [Online]. Available: [Link]

• El-Ghozlani, M., et al. (2017). Synthesis and structural characterization of four related α-phosphonates. IUCrData. [Online]. Available: [Link]

• Van Zorge, J. A., & De Jong, A. P. (1978). U.S. Patent No. 4,112,005. Washington, DC: U.S. Patent and Trademark Office. [Online]. Available: [Link]

• Chuit, C., & Pugin, A. (1994). European Patent No. EP 0386639 B1. Munich, Germany: European Patent Office. [Online]. Available: [Link]

Sources

• 1. specialchem.com [specialchem.com]
• 2. Frontiers | The development and application of contemporary phosphorus flame retardants: a review [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Phosphorus-based Flame Retardancy Mechanisms—Old Hat or a Starting Point for Future Development? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. clariant.com [clariant.com]
• 7. electronics.org [electronics.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of a novel phosphonate flame retardant and its application in epoxy resins - European Coatings [european-coatings.com]
• 10. nist.gov [nist.gov]

Purifying 4-Acetylphenyl Ethyl(phenyl)phosphinate: A Detailed Protocol for Column Chromatography

Introduction

4-Acetylphenyl ethyl(phenyl)phosphinate is an organophosphorus compound with potential applications in various fields of chemical research and drug development. As with many synthesized compounds, achieving high purity is crucial for its use in subsequent applications, ensuring reproducibility of experimental results and meeting stringent quality standards. Column chromatography is a fundamental and widely used technique for the purification of organic compounds. This application note provides a detailed protocol for the purification of 4-acetylphenyl ethyl(phenyl)phosphinate using column chromatography, aimed at researchers, scientists, and drug development professionals. The protocol is designed to be a self-validating system, with explanations for the experimental choices and troubleshooting guidance.

Part 1: Foundational Principles of Phosphinate Purification via Column Chromatography

The separation of 4-acetylphenyl ethyl(phenyl)phosphinate from a crude reaction mixture by column chromatography is based on the principle of differential partitioning of the compound between a stationary phase and a mobile phase.[1] In this case, a polar stationary phase, silica gel, is employed, and a mobile phase of lower polarity is passed through it.[2]

The target molecule, 4-acetylphenyl ethyl(phenyl)phosphinate, possesses several functional groups that determine its overall polarity: a polar acetyl group, a moderately polar phosphinate ester group, and nonpolar phenyl groups. This combination of functionalities suggests that the compound has a moderate overall polarity. Therefore, it will adhere to the polar silica gel stationary phase with moderate strength. By carefully selecting a mobile phase (eluent) of appropriate polarity, the compound can be selectively desorbed from the silica gel and eluted from the column, separating it from less polar and more polar impurities.

A critical consideration when purifying organophosphorus compounds like phosphinates is their potential for hydrolysis. The slightly acidic nature of standard silica gel can sometimes lead to the degradation of sensitive compounds.[3] While many phosphinates are stable enough for purification on silica, this potential interaction should be considered, and mitigation strategies are discussed in the protocol.

Part 2: Materials and Reagents

Equipment

• Glass chromatography column (appropriate size for the amount of crude material)

• Separatory funnel or reservoir for the mobile phase

• Fraction collector or a series of collection tubes (e.g., test tubes)

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• UV lamp for TLC visualization

• Beakers, Erlenmeyer flasks, and other standard laboratory glassware

• Pasteur pipettes and bulbs

• Filter paper

Chemicals and Reagents

• Crude 4-acetylphenyl ethyl(phenyl)phosphinate

• Silica gel for column chromatography (230-400 mesh is a good starting point)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Dichloromethane (for sample loading, optional)

• Triethylamine (optional, for neutralizing silica gel)

• Anhydrous sodium sulfate or magnesium sulfate

• Solvents for NMR or HPLC analysis (e.g., CDCl3, acetonitrile)

Part 3: Comprehensive Purification Protocol

Step 1: Preliminary Analysis by Thin-Layer Chromatography (TLC)

Before performing the column chromatography, it is essential to determine the optimal solvent system using TLC.[4] This will allow for the effective separation of the desired product from impurities.

• Prepare TLC Eluents: Prepare a series of small-volume mixtures of hexane and ethyl acetate with varying ratios (e.g., 9:1, 8:2, 7:3, 1:1 hexane:ethyl acetate).

• Spot the TLC Plate: Dissolve a small amount of the crude 4-acetylphenyl ethyl(phenyl)phosphinate in a volatile solvent like dichloromethane or ethyl acetate. Using a capillary tube, spot the solution onto the baseline of a TLC plate.

• Develop the Plate: Place the spotted TLC plate in a developing chamber containing one of the prepared eluents. Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualize and Analyze: Remove the plate, mark the solvent front, and allow it to dry. Visualize the separated spots under a UV lamp. The ideal solvent system will result in the desired product having a Retention Factor (Rf) value between 0.2 and 0.4, with good separation from any impurities. For many aryl phosphinates, a starting point of 7:3 to 8:2 hexane:ethyl acetate is effective.[5]

Step 2: Column Preparation (Slurry Method)

The slurry method is a reliable way to pack a uniform and air-free column.[6]

• Prepare the Column: Ensure the chromatography column is clean, dry, and vertically clamped. Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

• Make the Slurry: In a beaker, mix the required amount of silica gel with the initial, least polar mobile phase determined by TLC (e.g., 9:1 hexane:ethyl acetate) to form a slurry. The amount of silica gel depends on the amount of crude product and the difficulty of the separation; a general rule of thumb is a 30:1 to 50:1 weight ratio of silica gel to crude product.

• Pack the Column: Pour the slurry into the column. Open the stopcock to allow the solvent to drain, collecting it for reuse. As the silica settles, gently tap the side of the column to ensure even packing and dislodge any air bubbles.

• Equilibrate the Column: Once all the silica has been added and has settled, add a layer of sand on top to protect the silica bed. Continuously pass 2-3 column volumes of the initial mobile phase through the packed column to ensure it is fully equilibrated. Never let the solvent level drop below the top of the silica gel.

Step 3: Sample Loading

• Dissolve the Sample: Dissolve the crude 4-acetylphenyl ethyl(phenyl)phosphinate in a minimal amount of a suitable solvent. Dichloromethane is often a good choice as it is a strong solvent and relatively volatile.

• Load the Sample: Carefully add the dissolved sample solution to the top of the column using a Pasteur pipette.

• Adsorb the Sample: Open the stopcock and allow the sample solution to enter the silica gel bed. Once the liquid level reaches the top of the sand layer, carefully add a small amount of the initial mobile phase and allow it to be absorbed into the silica. Repeat this step a few times to wash any remaining sample from the column walls onto the silica.

Step 4: Elution and Fraction Collection

• Begin Elution: Carefully fill the column with the mobile phase.

• Gradient Elution (Recommended): Start with the initial, less polar mobile phase (e.g., 9:1 hexane:ethyl acetate). Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate (e.g., moving to 8:2, then 7:3 hexane:ethyl acetate). A stepwise or continuous gradient can be used. For some phosphinates, a gradient from 8:2 to 5:5 (hexane:ethyl acetate) has been shown to be effective.[5]

• Collect Fractions: Collect the eluent in a series of labeled test tubes. The size of the fractions will depend on the size of the column.

• Monitor the Separation: Periodically analyze the collected fractions by TLC to determine which fractions contain the purified product.[4]

Step 5: Product Isolation and Analysis

• Combine Fractions: Based on the TLC analysis, combine the fractions that contain the pure 4-acetylphenyl ethyl(phenyl)phosphinate.

• Solvent Removal: Remove the solvent from the combined fractions using a rotary evaporator.

• Purity Assessment: Determine the purity of the final product using analytical techniques such as:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR are invaluable for confirming the structure and assessing the purity of phosphinates.

  • High-Performance Liquid Chromatography (HPLC): HPLC can provide a quantitative measure of purity.

  • Mass Spectrometry (MS): To confirm the molecular weight of the purified compound.

Part 4: Troubleshooting and Optimization

Problem	Potential Cause	Solution
Poor Separation	Incorrect mobile phase polarity.	Re-optimize the solvent system using TLC. A less polar solvent will decrease Rf values, while a more polar solvent will increase them.
Column was not packed properly (channels or cracks).	Repack the column carefully, ensuring a uniform and air-free silica bed.
Compound Elutes Too Quickly	Mobile phase is too polar.	Use a less polar solvent system (e.g., increase the proportion of hexane).
Compound Does Not Elute	Mobile phase is not polar enough.	Gradually increase the polarity of the solvent system (e.g., increase the proportion of ethyl acetate).
Product Degradation	Hydrolysis on the acidic silica gel.	Consider using deactivated (neutral) silica gel or adding a small amount (0.1-1%) of triethylamine to the mobile phase to neutralize the silica.[7]
Streaking on TLC/Column	Sample is not fully dissolved or is too concentrated.	Ensure the sample is fully dissolved before loading. Use a minimal amount of solvent for loading.

Part 5: Data Presentation and Workflow Visualization

Key Chromatographic Parameters

Parameter	Recommendation
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Starting Point)	Hexane:Ethyl Acetate (e.g., 9:1 to 7:3)
Elution Method	Gradient elution (increasing ethyl acetate concentration)
Optimal TLC Rf	0.2 - 0.4
Detection Method	UV visualization (for TLC)

Workflow Diagram

Sources

• 1. columbia.edu [columbia.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. orgsyn.org [orgsyn.org]
• 7. Chromatography [chem.rochester.edu]

Application Notes & Protocols: Catalytic Applications of 4-Acetylphenyl Ethyl(phenyl)phosphinate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Role of Functionalized Phosphinates in Catalysis

Organophosphorus compounds are integral to modern organic synthesis, serving as versatile ligands, organocatalysts, and reagents.[1][2] Within this class, phosphinates and their derivatives are gaining attention due to their unique electronic and steric properties, which can be finely tuned to influence the outcome of catalytic reactions.[3] The compound 4-acetylphenyl ethyl(phenyl)phosphinate, which incorporates an electron-withdrawing acetyl group on the phenyl ring, presents an interesting scaffold for catalytic applications. This functional group can modulate the electron density at the phosphorus center, potentially influencing its coordination with a metal catalyst and, consequently, the catalytic activity and selectivity.

These application notes provide a comprehensive guide to the potential catalytic uses of 4-acetylphenyl ethyl(phenyl)phosphinate derivatives, with a focus on their application as ligands in palladium-catalyzed cross-coupling reactions. While direct catalytic data for this specific molecule is not extensively published, this guide offers a foundational protocol based on well-established principles of catalysis using similar phosphine-based ligands.[4][5][6] The protocols herein are designed to serve as a starting point for researchers to evaluate the efficacy of this and similar phosphinate derivatives in their own catalytic systems.

Synthesis of 4-Acetylphenyl Ethyl(phenyl)phosphinate

The synthesis of 4-acetylphenyl ethyl(phenyl)phosphinate has been previously reported and can be achieved through the reaction of a suitable phosphinic chloride with 4-hydroxyacetophenone. A general procedure is outlined below, based on similar reported syntheses.[7]

Protocol 1: Synthesis of 4-Acetylphenyl Ethyl(phenyl)phosphinate

• Reagent Preparation:

  • Dissolve methyl(phenyl)phosphinic chloride (1.0 eq) in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

  • Prepare a saturated solution of 4-hydroxyacetophenone (1.0 eq) in anhydrous diethyl ether.

• Reaction Setup:

  • Cool the solution of methyl(phenyl)phosphinic chloride to 0 °C in an ice bath.

  • Slowly add the 4-hydroxyacetophenone solution to the cooled phosphinic chloride solution with stirring.

  • Allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 12-16 hours.

• Workup and Purification:

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove any precipitated salts.

  • Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the final product.

Application in Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry for the formation of C-C bonds.[8] The efficiency of this reaction is highly dependent on the nature of the phosphine ligand coordinated to the palladium catalyst.[9] The electronic properties of 4-acetylphenyl ethyl(phenyl)phosphinate make it a candidate for a ligand in such reactions. The following protocol is a representative method for evaluating its performance.

Protocol 2: Evaluation of 4-Acetylphenyl Ethyl(phenyl)phosphinate as a Ligand in a Model Suzuki-Miyaura Reaction

This protocol describes the cross-coupling of 4-bromoacetophenone with phenylboronic acid.

• Catalyst Preparation (in situ):

  • In a reaction vessel purged with an inert gas, add palladium(II) acetate (Pd(OAc)₂, 1 mol%) and 4-acetylphenyl ethyl(phenyl)phosphinate (2-4 mol%).

  • Add the desired solvent (e.g., toluene or a mixture of toluene and water).

  • Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the active palladium(0) species.[8]

• Reaction Setup:

  • To the pre-formed catalyst, add 4-bromoacetophenone (1.0 eq), phenylboronic acid (1.5 eq), and a base (e.g., K₂CO₃, 2.0 eq).[8]

  • If using a biphasic system, add water.

  • Fit the reaction vessel with a reflux condenser and heat the mixture to the desired temperature (e.g., 100 °C).

• Reaction Monitoring and Workup:

  • Monitor the progress of the reaction by TLC or gas chromatography (GC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis and Purification:

  • Analyze the crude product by ¹H NMR and GC to determine the conversion and yield.

  • Purify the product by column chromatography on silica gel.

Data Presentation: Expected Performance Metrics

When evaluating a new ligand, it is crucial to compare its performance against established ligands under identical conditions. The following table provides a template for summarizing the results.

Ligand	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Conversion (%)	Yield (%)
4-Acetylphenyl Ethyl(phenyl)phosphinate	1	K₂CO₃	Toluene/H₂O	100	1	Data to be determined	Data to be determined
PPh₃ (Triphenylphosphine)	1	K₂CO₃	Toluene/H₂O	100	1	Reference Data	Reference Data
Buchwald Ligand (e.g., SPhos)	1	K₂CO₃	Toluene/H₂O	100	1	Reference Data	Reference Data

Experimental Workflow and Catalytic Cycle

The general workflow for screening the catalytic activity of 4-acetylphenyl ethyl(phenyl)phosphinate is depicted below.

Caption: Proposed catalytic cycle for the Suzuki-Miyaura reaction.

Trustworthiness and Self-Validating Systems

To ensure the reliability of the experimental results, the following controls should be implemented:

• Control Reaction: A reaction should be run without the phosphinate ligand to confirm its necessity for the catalytic activity.

• Standard Ligand Comparison: As mentioned, running the reaction with a well-established ligand like triphenylphosphine (PPh₃) or a more advanced Buchwald-type ligand provides a benchmark for performance.

• Reproducibility: Each experiment should be repeated to ensure the consistency of the results.

• Purity of Reagents: The purity of the synthesized 4-acetylphenyl ethyl(phenyl)phosphinate and all other reagents is critical for obtaining reliable data.

Expertise and Experience: Causality Behind Experimental Choices

• Choice of Palladium Precursor: Palladium(II) acetate is a common choice as it is air-stable and is readily reduced in situ to the active Pd(0) species in the presence of a phosphine ligand. [8]* Ligand-to-Metal Ratio: A ligand-to-metal ratio of 2:1 or slightly higher is often optimal. An excess of the ligand can stabilize the active catalyst and prevent the formation of palladium black.

• Base and Solvent System: The choice of base and solvent is crucial. An inorganic base like potassium carbonate is effective and generally does not interfere with the reaction. A two-phase system (e.g., toluene/water) can be advantageous for facilitating the transmetalation step and simplifying the workup. [10][11]* The Role of the Acetyl Group: The electron-withdrawing nature of the 4-acetyl group is expected to decrease the electron-donating ability of the phosphinate ligand compared to an unsubstituted phenylphosphinate. This can impact the rates of oxidative addition and reductive elimination, potentially leading to a more stable but less reactive catalyst. However, in some cases, this can also prevent catalyst deactivation pathways, leading to higher overall turnover numbers. Experimental validation is essential to determine the net effect.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 17471, 4-Acetylphenyl ether. Retrieved from [Link]

• Wikipedia. (2023). Organophosphorus chemistry. In Wikipedia. Retrieved from [Link]

• Zhang, Y., Wu, Z., & Li, Z. (2006). Resolution of Chiral Phosphate, Phosphonate, and Phosphinate Esters by an Enantioselective Enzyme Library. Journal of the American Chemical Society, 128(48), 15386–15387. [Link]

• Lu, X., & Wang, Y. (2021). Phosphorus-Based Catalysis. ACS Central Science, 7(3), 429–441. [Link]

• Mahmoud, A. R. (2025). Organophosphorus Chemistry: Mechanisms and Biomedical Applications. ResearchGate. [Link]

• Gryaznov, P. I., Zobova, N. G., & Mironov, V. F. (2024). Stereoselective Syntheses of Organophosphorus Compounds. Molecules, 29(6), 1272. [Link]

• Pimblett, Z., & Ingleson, M. J. (2022). Nickel-catalysed diversification of phosphine ligands by formal substitution at phosphorus. Chemical Science, 13(30), 8757–8763. [Link]

• Gessner Group. (n.d.). Phosphine ligands and catalysis. Retrieved from [Link]

• Al-Masri, O. A. A., Al-Jahdali, M., & El-Ghayoury, A. (2020). Synthesis and characterizations of N-(4-acetylphenyl)-N-(diphenylphosphino)-P,P-diphenylphosphinous amide derivatives: Application of Pd(π-allyl) derivative as pre-catalyst in Suzuki cross-coupling reaction. King Abdulaziz University. [Link]

• Diéguez, M., Pàmies, O., & Claver, C. (2010). Phosphite-Containing Ligands for Asymmetric Catalysis. Chemical Reviews, 110(11), 6449–6491. [Link]

• Zultanski, S. L., & Biscoe, M. R. (2020). Trends in the Usage of Bidentate Phosphines as Ligands in Nickel Catalysis. Chemical Reviews, 120(11), 5133–5167. [Link]

• Chemical Synthesis Database. (2025). 4-acetylphenyl diethyl phosphate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Phosphinate or phosphinic acid derivative synthesis by substitution or addition. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of phenyl(acetylphenyl)ethane. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 17471, 4-Acetylphenyl ether. Retrieved from [Link]

• Kwon, O., Lu, K., & Lee, D. (2019). Phosphine-Catalyzed [4 + 2] Annulation: Synthesis of Ethyl 6-Phenyl-1-tosyl-1,2,5,6-tetrahydropyridine-3-carboxylate. Organic Syntheses, 96, 110–123. [Link]

• Joshaghani, M., et al. (2007). Efficient Suzuki cross-coupling reactions using bulky phosphines. University of Liverpool. [Link]

• Kwon, O., Lu, K., & Lee, D. (2010). PHOSPHINE-CATALYZED [4+2] ANNULATION: SYNTHESIS OF ETHYL 6-PHENYL-1-TOSYL-1,2,5,6-TETRAHYDROPYRIDINE-3-CARBOXYLATE. PMC. [Link]

• Katz, M. J., et al. (2013). Simple and Compelling Biomimetic MetalOrganic Framework Catalyst for the Degradation of Nerve Agent Simulants. Northwestern University. [Link]

• Alkali Scientific. (n.d.). Ethyl phenylphosphinate. Retrieved from [Link]

• Costa, N. E., et al. (2012). Discovering Green, Aqueous Suzuki Coupling Reactions: Synthesis of Ethyl (4-Phenylphenyl)acetate, a Biaryl with Anti-Arthritic Potential. ResearchGate. [Link]

• Costa, N. E., et al. (2012). Discovering Green, Aqueous Suzuki Coupling Reactions: Synthesis of Ethyl (4-Phenylphenyl)Acetate, a Biaryl with Anti-Arthritic Potential. Journal of Chemical Education, 89(8), 1073-1076. [Link]

Sources

• 1. Organophosphorus chemistry - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Phosphinate or phosphinic acid derivative synthesis by substitution or addition [organic-chemistry.org]
• 4. chemscene.com [chemscene.com]
• 5. Nickel-catalysed diversification of phosphine ligands by formal substitution at phosphorus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pcliv.ac.uk [pcliv.ac.uk]
• 9. gessnergroup.com [gessnergroup.com]
• 10. jeolusa.com [jeolusa.com]
• 11. ERIC - EJ1002585 - Discovering Green, Aqueous Suzuki Coupling Reactions: Synthesis of Ethyl (4-Phenylphenyl)Acetate, a Biaryl with Anti-Arthritic Potential, Journal of Chemical Education, 2012-Aug [eric.ed.gov]

Application Note & Protocol: In Vitro Characterization of 4-acetylphenyl ethyl(phenyl)phosphinate as a Serine Hydrolase Inhibitor

Authored by: A Senior Application Scientist

Introduction

Organophosphorus compounds represent a diverse class of molecules with significant applications in medicinal chemistry and chemical biology. Within this class, phosphinates are recognized for their ability to act as potent and often irreversible inhibitors of various enzymes, most notably serine hydrolases.[1][2] This is achieved through the phosphinylation of the catalytic serine residue within the enzyme's active site, forming a stable covalent adduct that mimics the transition state of the natural substrate.[3] 4-acetylphenyl ethyl(phenyl)phosphinate is a novel phosphinate compound whose biological activity is yet to be fully characterized. Based on its structural features, particularly the phosphinate functional group, it is hypothesized to be an inhibitor of serine hydrolases.

This application note provides a detailed protocol for the in vitro characterization of 4-acetylphenyl ethyl(phenyl)phosphinate as a potential inhibitor of acetylcholinesterase (AChE), a critical serine hydrolase involved in the termination of synaptic transmission.[4] The protocol is based on the well-established Ellman's method, a robust and sensitive colorimetric assay suitable for high-throughput screening of AChE inhibitors.[5][6] The methodologies described herein will enable researchers to determine the inhibitory potency (IC50) of 4-acetylphenyl ethyl(phenyl)phosphinate and can be adapted for the study of other phosphinate-based inhibitors.

Assay Principle

The activity of acetylcholinesterase is determined using the Ellman's method, which relies on the hydrolysis of the substrate acetylthiocholine (ATC) by AChE to produce thiocholine and acetate. The produced thiocholine is a thiol-containing compound that readily reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to yield 5-thio-2-nitrobenzoic acid (TNB), a yellow-colored product with a maximum absorbance at 412 nm.[4] The rate of TNB formation is directly proportional to the AChE activity. In the presence of an inhibitor like 4-acetylphenyl ethyl(phenyl)phosphinate, the activity of AChE is reduced, leading to a decrease in the rate of color development. By measuring the absorbance at various concentrations of the inhibitor, a dose-response curve can be generated to determine the half-maximal inhibitory concentration (IC50).

Mechanism of Inhibition

The proposed mechanism of AChE inhibition by 4-acetylphenyl ethyl(phenyl)phosphinate involves the nucleophilic attack of the active site serine (Ser203 in human AChE) on the phosphorus atom of the phosphinate. This results in the formation of a stable, covalent phosphinyl-enzyme conjugate, effectively inactivating the enzyme.

Figure 2: Experimental workflow for the AChE inhibition assay.

Step-by-Step Protocol

• Plate Setup:

  • Add 25 µL of Assay Buffer to the "Blank" wells.

  • Add 25 µL of the appropriate "Working Inhibitor Solution" to the "Inhibitor" wells.

  • Add 25 µL of Assay Buffer containing the same percentage of DMSO as the inhibitor solutions to the "Positive Control" (100% activity) wells.

• Enzyme Addition:

  • Add 50 µL of the AChE working solution (0.04 U/mL) to all wells except the "Blank" wells. The final concentration in the 200 µL reaction will be 0.02 U/mL.

  • Mix gently by tapping the plate.

• Pre-incubation:

  • Incubate the plate at 25°C for 15 minutes to allow the inhibitor to interact with the enzyme.

• Initiate Reaction:

  • Prepare a substrate mix by combining the DTNB and ATCI solutions. For each well, you will need 125 µL of the mix. For a full 96-well plate, mix 1.25 mL of 10 mM DTNB and 250 µL of 100 mM ATCI with 11 mL of Assay Buffer.

  • Add 125 µL of the substrate mix to all wells to start the reaction.

• Kinetic Measurement:

  • Immediately place the plate in a microplate reader and measure the absorbance at 412 nm every minute for 10-20 minutes at 25°C.

Data Analysis and Interpretation

• Calculate the rate of reaction (V) for each well:

  • For each well, plot absorbance vs. time. The slope of the linear portion of this curve represents the reaction rate (mOD/min).

• Calculate the percentage of inhibition for each inhibitor concentration:

  • % Inhibition = [ (Vcontrol - Vinhibitor) / Vcontrol ] * 100

    • Vcontrol is the rate of the positive control (no inhibitor).

    • Vinhibitor is the rate in the presence of the inhibitor.

• Determine the IC50 value:

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism, R) to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Sample Data Table

[Inhibitor] (µM)	log[Inhibitor]	Rate (mOD/min)	% Inhibition
0	-	100	0
0.001	-3	95	5
0.01	-2	85	15
0.1	-1	55	45
1	0	15	85
10	1	5	95
100	2	2	98

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
High background in blank wells	- Spontaneous hydrolysis of ATCI or DTNB degradation.	- Prepare fresh ATCI and DTNB solutions. - Ensure the pH of the buffer is correct.
Low signal in positive control	- Inactive enzyme. - Incorrect reagent concentrations.	- Use a fresh aliquot of the enzyme. - Verify the concentrations of all reagents.
Inconsistent results between replicates	- Pipetting errors. - Incomplete mixing.	- Use calibrated pipettes. - Ensure thorough but gentle mixing of reagents in the wells.
No inhibition observed	- Inactive inhibitor. - Inhibitor concentration is too low.	- Check the stability and purity of the inhibitor. - Test a wider range of inhibitor concentrations.

References

• Nemeria, N. S., Korotchkina, L. G., Chakraborty, S., Patel, M. S., & Jordan, F. (2006). Acetylphosphinate is the most potent mechanism-based substrate-like inhibitor of both the human and E. coli pyruvate dehydrogenase components of the pyruvate dehydrogenase complex. Bioorganic chemistry, 34(6), 362–379. [Link]

• Khan, I., Ali, A., Akhter, Z., Ibrar, A., Ahmed, W., & Iqbal, J. (2023). Synthesis, crystal structure and in vitro anti-proliferative activity of 2-[(4-acetylphenyl)carbamoyl]phenyl acetate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 11), 1251–1256. [Link]

• Liu, Y., Patricelli, M. P., & Cravatt, B. F. (1999). Activity-based protein profiling: the serine hydrolases. Proceedings of the National Academy of Sciences of the United States of America, 96(26), 14694–14699. [Link]

• Nemeria, N. S., Korotchkina, L. G., Chakraborty, S., Patel, M. S., & Jordan, F. (2006). Acetylphosphinate is the most potent mechanism-based substrate-like inhibitor of both the human and Escherichia coli pyruvate dehydrogenase components of the pyruvate dehydrogenase complex. PubMed, 17070923. [Link]

• Sylvest, L., Bendiksen, C. D., & Houen, G. (2010). Phosphatase inhibitors with anti-angiogenic effect in vitro. APMIS : acta pathologica, microbiologica, et immunologica Scandinavica, 118(1), 49–59. [Link]

• MDPI. (2024). Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. Retrieved from [Link]

• Attogene. (n.d.). Acetylcholinesterase Inhibition Assay (Tick or Eel). Retrieved from [Link]

• ACS Publications. (2023). Highly Potent Phosphinic HIV‑1 Protease Inhibitors: Synthesis, In Vitro Evaluation, and Docking Studies. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Phosphinate or phosphinic acid derivative synthesis by substitution or addition. Retrieved from [Link]

• ACS Publications. (2018). Activity-Based Protein Profiling of Intraoperative Serine Hydrolase Activities during Cardiac Surgery. Retrieved from [Link]

• MDPI. (2022). Sonochemistry and Biocatalysis: Two-Step Green Asymmetric Synthesis of Optically Active Dialkyl(4-(hydroxyalkyl)phenyl)phosphates. Retrieved from [Link]

• Frontiers. (2021). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. Retrieved from [Link]

• SciSpace. (1979). Organophosphorus Compounds. II. Ethyl Phenylphosphinate. Retrieved from [Link]

• MDPI. (2024). Synthesis of Mixed Phosphonate Esters and Amino Acid-Based Phosphonamidates, and Their Screening as Herbicides. Retrieved from [Link]

• Assay Genie. (n.d.). Acetylcholinesterase Inhibition Assay Kit (Colorimetric) (BA0160). Retrieved from [Link]

• MDPI. (2022). Shifting Mycobacterial Serine Hydrolase Activity Visualized Using Multi-Layer In-Gel Activity Assays. Retrieved from [Link]

• Semantic Scholar. (2022). Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. Retrieved from [Link]

• Frontiers. (2012). Activity based protein profiling to detect serine hydrolase alterations in virus infected cells. Retrieved from [Link]

• Matmatch. (2023). Ethyl (2,4,6-trimethylbenzoyl) phenylphosphinate: applications and toxicology. Retrieved from [Link]

• Google Patents. (n.d.). CN103980307A - Preparation method of 2,4,6-trimethyl benzoyl phenyl ethyl phosphinate.

• ACS Publications. (2023). Phosphonated Inulin as an Eco-Friendly Thermally Stable Scale Inhibitor for the Oil and Gas Industry: Synthesis, Characterization, Efficacy, and Molecular Insights. Retrieved from [Link]

• antibodies-online.com. (n.d.). Acetylcholinesterase Assay Kit | ABIN1000245. Retrieved from [Link]

Sources

• 1. Activity-based protein profiling: The serine hydrolases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Serine Hydrolase Active-Site Probes | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. Acetylphosphinate is the most potent mechanism-based substrate-like inhibitor of both the human and Escherichia coli pyruvate dehydrogenase components of the pyruvate dehydrogenase complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. Acetylcholinesterase Inhibitor Screening Kit, MAK324, 100 Tests, Sigma-Aldrich [sigmaaldrich.com]
• 6. attogene.com [attogene.com]

Application Note: Advanced Recrystallization Protocols for 4-Acetylphenyl Ethyl(phenyl)phosphinate

Target Audience: Synthetic Chemists, Enzymologists, and Drug Development Professionals Document Type: Technical Methodology & Quality Control Protocol

Introduction & Scientific Rationale

4-Acetylphenyl ethyl(phenyl)phosphinate is a chiral organophosphorus ester frequently utilized as a substrate probe in the evaluation of stereoselective hydrolysis by bacterial phosphotriesterase (PTE) and its engineered mutant libraries[1]. Because the phosphorus center is stereogenic, the compound exists as a racemic mixture of SP​ and RP​ enantiomers unless asymmetrically synthesized or resolved.

In enzymatic kinetic resolution assays, the hydrolysis of this phosphinate ester is monitored spectrophotometrically by quantifying the release of the leaving group, 4-hydroxyacetophenone. Causality Insight: Trace amounts of unreacted 4-hydroxyacetophenone or hydrolyzed degradation products in the starting material will cause an elevated baseline absorbance, drastically reducing the signal-to-noise ratio and skewing the calculated initial velocities ( V0​ ). Therefore, rigorous recrystallization is not merely a cosmetic purification step; it is a mandatory prerequisite to establish a self-validating zero-baseline for downstream kinetic measurements.

Physicochemical Profiling & Solvent Selection

The rational design of a recrystallization protocol requires exploiting the molecule's distinct structural domains:

• Polar Core: The tetrahedral P=O bond and the 4-acetylphenyl ester linkage provide moderate polarity and are susceptible to hydrolysis under harsh, basic, or highly aqueous conditions.

• Lipophilic Periphery: The ethyl and phenyl substituents attached directly to the phosphorus atom impart high lipophilicity.

Causality of Solvent Choice: The dual nature of the molecule dictates a steep solubility curve in binary solvent systems. It is highly soluble in dichloromethane and ether, moderately soluble in ethyl acetate and alcohols, and practically insoluble in aliphatic hydrocarbons (e.g., hexanes, heptane).

We present two validated strategies: Method A (Solvent/Anti-Solvent Precipitation) for high-yield routine purification, and Method B (Thermal Gradient Recrystallization) for isolating defect-free crystals suitable for X-ray diffraction (XRD).

Quantitative Method Comparison

Parameter	Method A (EtOAc / Hexanes)	Method B (Isopropanol)
Thermodynamic Mechanism	Solvent / Anti-Solvent Titration	Monophasic Thermal Gradient
Optimal Volume Ratio	1 : 3 (EtOAc : Hexanes)	N/A (Monophasic)
Dissolution Temperature	60 – 65 °C	82 °C (Reflux)
Cooling Rate	Stepwise (Ambient → 4 °C)	Linear (-0.5 °C / min)
Crystal Habit	Microcrystalline powder	Prismatic / Needles
Expected Recovery	85 – 90%	65 – 75%
Primary Application	Bulk purification, assay prep	X-ray crystallography, ultra-high purity

Recrystallization Workflow

Workflow diagram detailing the dual-pathway recrystallization and QC process.

Step-by-Step Experimental Protocols

Method A: Solvent/Anti-Solvent Precipitation (High-Yield)

• Initial Dissolution: Place the crude 4-acetylphenyl ethyl(phenyl)phosphinate in a round-bottom flask equipped with a magnetic stir bar. Add ethyl acetate (approx. 3–5 mL per gram of crude) and heat to 60–65 °C using a temperature-controlled water bath until complete dissolution occurs.

  • Causality: Ethyl acetate disrupts the intermolecular dipole-dipole interactions of the phosphinate core, ensuring full solvation without risking thermal degradation of the ester bond.

• Hot Filtration: Rapidly pass the hot solution through a pre-warmed sintered glass funnel (medium porosity) into a clean, heated receiving flask.

  • Causality: This removes insoluble mechanical impurities and polymeric byproducts that act as heterogeneous nucleation sites, which would otherwise lead to premature, impure crystallization.

• Anti-Solvent Titration: While maintaining the solution at 60 °C, add warm hexanes dropwise under continuous stirring until a faint, persistent turbidity (the "cloud point") is observed. Add 1–2 drops of ethyl acetate to just clear the solution, returning it to the edge of the metastable zone.

  • Causality: Reaching the exact metastable zone boundary ensures maximum thermodynamic yield while preventing the compound from "oiling out" (liquid-liquid phase separation) before crystallization begins.

• Annealing and Nucleation: Remove the flask from the heat source. Allow it to cool undisturbed to ambient temperature (20–25 °C) over 2 hours, then transfer to an ice bath (4 °C) for an additional 1 hour.

  • Causality: Slow, undisturbed cooling promotes the growth of a highly ordered crystal lattice, systematically excluding impurities into the mother liquor. Rapid cooling traps impurities (occlusion).

• Isolation & Desiccation: Filter the resulting crystals under vacuum using a Büchner funnel. Wash the filter cake with 2 volumes of ice-cold hexanes. Dry the crystals in a vacuum oven at 40 °C ( ≤ 10 mbar) to a constant weight.

  • Causality: Cold hexanes displace the impurity-rich mother liquor without re-dissolving the purified product. Vacuum drying removes residual solvent trapped in the lattice while avoiding thermal hydrolysis.

Method B: Thermal Gradient Recrystallization (XRD-Grade)

• Saturation: Suspend the crude material in isopropanol (IPA). Heat to reflux (82 °C) and add IPA dropwise until the solid is completely dissolved. Perform a hot filtration as described in Method A.

• Controlled Cooling Ramp: Transfer the flask to a programmable cooling bath or a heavily insulated Dewar flask containing hot water. Program or allow the bath to cool at a strict rate of -0.5 °C/min down to 20 °C.

  • Causality: A strict, monophasic thermal gradient minimizes the supersaturation driving force. This kinetic control favors the growth of fewer, larger, and defect-free crystals suitable for single-crystal X-ray diffraction.

• Harvesting: Isolate the crystals via vacuum filtration, wash with a minimal amount of ice-cold IPA, and dry under high vacuum.

Self-Validating Quality Control Systems

A protocol is only as reliable as its built-in validation. To ensure the recrystallized 4-acetylphenyl ethyl(phenyl)phosphinate meets the stringent requirements for enzymatic assays, implement the following QC checks:

• Baseline Absorbance Check (Self-Validation): Dissolve a 1 mM sample of the purified crystal in your standard assay buffer (e.g., 50 mM CHES, pH 9.0) and read the absorbance at 300 nm. An absorbance >0.05 indicates residual free 4-hydroxyacetophenone. Action: If this fails, the crystal washing step was insufficient, and the batch requires a re-slurry in cold hexanes.

• 31 P-NMR Spectroscopy: The 31 P chemical shift should appear as a sharp singlet (typically in the 30–40 ppm range for phosphinates). The absence of upfield signals confirms that no hydrolysis to the corresponding phosphinic acid occurred during the heating phases.

• Differential Scanning Calorimetry (DSC): Run a thermal scan from 20 °C to 150 °C at 10 °C/min. A single, sharp endothermic peak indicates a uniform crystal lattice and polymorphic purity. Broad peaks indicate residual solvent or trapped impurities.

• Mass Balance Tracking: Weighing the crude input, the purified crystals, and evaporating the mother liquor to weigh the residue ensures no material is lost to unexpected side reactions. The sum of the crystal mass and mother liquor residue should equal ≥98% of the starting crude mass.

References

• Nowlan, C., Li, Y., Hermann, J. C., Evans, T., Carpenter, J., Ghanem, E., Shoichet, B. K., & Raushel, F. M. (2006). Resolution of Chiral Phosphate, Phosphonate, and Phosphinate Esters by an Enantioselective Enzyme Library. Journal of the American Chemical Society, 128(49), 15892–15902.[Link]

Technical Notes & Optimization

optimizing reaction temperature for 4-acetylphenyl ethyl(phenyl)phosphinate synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently review failure analyses from bench chemists attempting to synthesize complex phosphinate esters. The synthesis of 4-acetylphenyl ethyl(phenyl)phosphinate is a highly temperature-sensitive, three-phase cascade: a Michaelis-Arbuzov rearrangement, a halogenation activation, and a Schotten-Baumann-type esterification[1].

Deviations of even a few degrees during these critical phases can lead to sluggish kinetics, dangerous gas evolution, or competitive side reactions. This guide provides field-proven troubleshooting, mechanistic causality, and self-validating protocols to ensure high-yield, reproducible synthesis.

Core Synthesis Workflow

Synthesis workflow of 4-acetylphenyl ethyl(phenyl)phosphinate highlighting critical temperature zones.

Troubleshooting & FAQs

Phase 1: The Michaelis-Arbuzov Rearrangement Q: Why must the reaction between diethyl phenylphosphonite and ethyl iodide be maintained strictly at 95 °C? A: The causality behind this is rooted in the activation energy required for the P(III) to P(V) transition. The initial nucleophilic attack of the phosphorus lone pair on the alkyl halide requires significant thermal energy. At temperatures below 80 °C, the kinetics are sluggish, leading to incomplete conversion. Conversely, exceeding 100 °C in a sealed tube increases the risk of pressure-induced vessel failure and promotes unwanted side reactions, such as the polymerization of the alkyl halide[1].

Phase 2: Chlorination of the Phosphinate Q: Can I heat the chlorination step (using oxalyl chloride) to accelerate the formation of ethyl(phenyl)phosphinic chloride? A: Absolutely not. The chlorination of ethyl ethyl(phenyl)phosphinate using oxalyl chloride must be performed at room temperature (approx. 25 °C) under strictly anhydrous conditions[1]. Applying heat will cause the rapid, uncontrolled evolution of CO and CO₂ gases, potentially leading to a dangerous overpressurization event. Furthermore, elevated temperatures will degrade the highly electrophilic phosphinic chloride intermediate, severely reducing your overall yield. Self-Validating System: This step validates itself visually. The reaction is driven by gas evolution. Once the bubbling of CO and CO₂ ceases (typically around 40 minutes at 25 °C), the activation is complete.

Phase 3: Phosphinyl Esterification Q: Why is the addition of triethylamine (TEA) and 4-hydroxyacetophenone performed at 0 °C before warming to room temperature? A: The coupling of the phosphinic chloride with 4-hydroxyacetophenone in the presence of TEA is a highly exothermic process. If TEA is added at room temperature, the localized heat of reaction causes a thermal spike. This thermal spike promotes competitive side reactions, such as the attack of the chloride on the acetyl group of the phenol, or the premature hydrolysis of the phosphinic chloride by trace ambient moisture. Initiating the reaction at 0 °C acts as a thermal buffer, ensuring the nucleophilic attack of the phenoxide on the phosphorus center proceeds with high chemoselectivity[1]. Self-Validating System: You can visually validate the success of this step by observing the immediate precipitation of triethylamine hydrochloride (TEA·HCl) upon the addition of the base at 0 °C. If this white precipitate does not form, your phosphinic chloride has likely degraded, and the reaction should be aborted.

Quantitative Data Summary

The following matrix summarizes the thermal boundaries for each reaction phase to help you calibrate your reactor settings.

Reaction Phase	Target Temperature	Consequence of Sub-Optimal Temp (< Target)	Consequence of Super-Optimal Temp (> Target)
Arbuzov Rearrangement	95 °C	Sluggish kinetics; incomplete P(III) to P(V) conversion.	High pressure in sealed tube; alkyl halide polymerization.
Chlorination	25 °C (Room Temp)	Incomplete activation; unreacted starting material.	Rapid gas evolution (CO, CO₂); degradation of phosphinic chloride.
Esterification (Addition)	0 °C	N/A (0 °C is the baseline for controlled addition).	Thermal spiking; O-acylation side reactions; premature hydrolysis.
Esterification (Propagation)	25 °C (Room Temp)	Stalled coupling; lower overall yield.	Increased degradation of the final delicate phosphinate ester.

Detailed Step-by-Step Methodology

This protocol is adapted from validated literature standards for the synthesis of 4-acetylphenyl ethyl(phenyl)phosphinate[1].

Phase 1: Michaelis-Arbuzov Rearrangement

• In a heavy-walled sealed tube, combine diethyl phenylphosphonite (28 mmol) and ethyl iodide (3.2 mmol). Note: The large excess of phosphonite acts as both the reactant and the solvent medium to ensure smooth heat transfer.

• Seal the tube securely and heat the mixture to 95 °C with continuous magnetic stirring for 48 hours.

• Cool the vessel completely to room temperature before carefully unsealing to avoid pressure release.

• Remove volatiles under reduced pressure.

• Dissolve the crude mixture in ethyl ether (200 mL) and wash with a 10% aqueous sodium sulfate solution until the organic layer is colorless.

• Evaporate the ether to isolate the intermediate, ethyl ethyl(phenyl)phosphinate (Expected yield: ~78%).

Phase 2: Chlorination to the Reactive Intermediate

• In a flame-dried round-bottom flask purged with inert gas (N₂ or Ar), add ethyl ethyl(phenyl)phosphinate (2.5 mmol).

• Slowly add oxalyl chloride (3.8 mmol) dropwise at room temperature (25 °C) .

• Stir the mixture under strictly dry conditions for 40 minutes. Caution: Ensure proper venting through a bubbler as CO and CO₂ gases will evolve.

• Remove excess oxalyl chloride under high vacuum to yield the crude ethyl(phenyl)phosphinic chloride. Do not apply heat during this concentration step.

Phase 3: Phosphinyl Esterification

• In a separate dry flask, prepare a saturated solution of 4-hydroxyacetophenone (2.5 mmol) in anhydrous ethyl ether.

• Dissolve the freshly prepared ethyl(phenyl)phosphinic chloride in a minimal amount of ethyl ether and add it to the phenol solution.

• Submerge the reaction flask in an ice-water bath to bring the internal temperature to exactly 0 °C .

• Add triethylamine (2.5 mmol) dropwise over 10 minutes. Observe the formation of a white precipitate (TEA·HCl), confirming the reaction is proceeding.

• Remove the ice bath and allow the reaction to warm naturally to room temperature (25 °C) . Stir for 42 hours.

• Filter the precipitate, remove the solvent under reduced pressure, and purify the residue via silica gel chromatography (Hexanes:Ethyl Acetate 1:1 v/v) to isolate pure 4-acetylphenyl ethyl(phenyl)phosphinate.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: HPLC Method Development for 4-acetylphenyl ethyl(phenyl)phosphinate

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 4-acetylphenyl ethyl(phenyl)phosphinate. This document is designed for researchers, scientists, and drug development professionals, providing in-depth guidance, field-proven insights, and robust troubleshooting strategies. Our goal is to empower you to develop, optimize, and validate a reliable HPLC method for this compound of interest.

Frequently Asked Questions (FAQs) for Initial Method Development

This section addresses the foundational questions you might have when starting your method development journey.

Q1: What are the critical starting points for developing an HPLC method for 4-acetylphenyl ethyl(phenyl)phosphinate?

A1: The molecular structure of 4-acetylphenyl ethyl(phenyl)phosphinate—featuring two phenyl rings and a phosphinate group—suggests it is a moderately polar compound with strong UV absorbance. This makes Reversed-Phase HPLC (RP-HPLC) with UV detection the most logical starting point.[1][2] The overwhelming majority of HPLC separations are performed in this mode due to its versatility and applicability to a wide range of compounds.[2][3]

Key initial steps involve:

• Column Selection: Start with a robust, general-purpose C18 column.

• Mobile Phase Selection: A simple gradient of acetonitrile and water is a good starting point.[1]

• Detector Wavelength: Determine the wavelength of maximum absorbance (λmax) by running a UV-Vis scan of the analyte in your initial mobile phase. The aromatic rings should provide strong chromophores.

• Sample Preparation: Dissolve the analyte in a solvent that is identical to or weaker than the initial mobile phase composition to ensure good peak shape.

Q2: How do I select the optimal HPLC column?

A2: Column selection is paramount for achieving good resolution and peak shape.

• Workhorse Column (C18): A C18 (octadecylsilane) column is the most common and versatile choice for RP-HPLC and should be your first option.[4] It separates compounds primarily based on hydrophobicity.

• Alternative Selectivity (Phenyl): Given the two aromatic rings in your analyte, a Phenyl-phase column can offer alternative selectivity.[5] This type of column can provide enhanced retention and resolution through π-π interactions between the stationary phase and the aromatic analyte.[5]

• For Potentially Polar Analytes (C8 or Polar-Embedded): If you observe poor retention on a C18 column, a C8 column (less hydrophobic) or a column with a polar-embedded group may be beneficial.[3][6] These are designed to provide better retention for more polar compounds in highly aqueous mobile phases.[3][6]

A summary of initial column choices is presented below.

Stationary Phase	Primary Interaction Mechanism	Recommended For
C18	Hydrophobic (van der Waals) forces	General purpose, first choice for moderately non-polar compounds.
Phenyl	π-π interactions, Hydrophobic	Compounds containing aromatic rings, offering alternative selectivity to C18.[5]
C8	Hydrophobic (less than C18)	Moderately polar compounds that are weakly retained on C18.

Q3: What constitutes a good starting mobile phase and how should I prepare it?

A3: The mobile phase is a critical factor influencing retention, resolution, and analytical accuracy.[7] For RP-HPLC, it typically consists of an aqueous component and an organic modifier.

• Organic Solvents: Acetonitrile and methanol are the most common organic modifiers. Acetonitrile is often preferred for its lower viscosity and UV transparency at low wavelengths.[1]

• Aqueous Phase & pH Control: The phosphinate group may have an ionizable proton. Controlling the mobile phase pH is crucial for reproducible retention times and symmetric peak shapes.[8] An acidic mobile phase is generally a good starting point to suppress the ionization of residual silanols on the column surface, which can cause peak tailing.[9]

• Best Practices for Preparation: Always use HPLC-grade solvents to minimize impurities that can cause ghost peaks or baseline noise.[10][11] Filter the mobile phase through a 0.45 µm or 0.22 µm filter and degas it thoroughly using sonication or an inline degasser to prevent bubble formation in the pump.[10]

A recommended starting mobile phase is:

• Phase A: Water with 0.1% Formic Acid or 0.1% Phosphoric Acid

• Phase B: Acetonitrile with 0.1% Formic Acid or 0.1% Phosphoric Acid

Start with a generic gradient (e.g., 5% to 95% B over 20 minutes) to elute the analyte and any potential impurities.[11]

Systematic HPLC Method Optimization

Once initial conditions are established, the next step is to optimize the method for resolution, speed, and robustness.

Experimental Protocol: Optimizing Chromatographic Conditions

• Optimize the Gradient:

  • After an initial broad gradient run, identify the approximate percentage of organic solvent (%B) at which your compound elutes.

  • Design a shallower gradient around this elution point to improve the resolution between the main peak and any closely eluting impurities. For example, if the peak elutes at 60% B, try a gradient of 45-75% B over 15 minutes.

• Evaluate Isocratic vs. Gradient Elution:

  • If all peaks of interest elute within a narrow range, an isocratic (constant mobile phase composition) method may be preferable for its simplicity and faster run times.

  • Convert your optimized gradient to an isocratic method using the %B at the midpoint of your main peak's elution as a starting point.

• Adjust pH:

  • If peak shape is poor (e.g., tailing), adjusting the mobile phase pH can have a significant impact. The mobile phase pH should ideally be at least 1.5-2 units away from the analyte's pKa.[8] Prepare mobile phases with slightly different pH values (e.g., pH 2.5, 3.0, 3.5) to observe the effect on retention time and peak symmetry.

• Optimize Temperature and Flow Rate:

  • Temperature: Increasing the column temperature (e.g., from 30°C to 40°C) typically decreases solvent viscosity, which can lead to sharper peaks and shorter retention times. A column oven is essential for maintaining a stable temperature and ensuring reproducibility.[12][13]

  • Flow Rate: Adjusting the flow rate can be used to balance analysis time and resolution. Higher flow rates reduce run time but may decrease resolution and increase backpressure.

Troubleshooting Guide

This section provides solutions to common problems encountered during HPLC analysis, structured in a direct question-and-answer format.

Peak Shape Problems

Q: Why is my peak for 4-acetylphenyl ethyl(phenyl)phosphinate tailing? A: Peak tailing is one of the most common chromatographic problems and can compromise both integration and resolution.[14]

Potential Cause	Explanation & Solution
Secondary Silanol Interactions	The most frequent cause for basic or polar compounds. Residual acidic silanol groups on the silica stationary phase interact with the analyte, causing tailing.[9][15] Solution: Lower the mobile phase pH (e.g., to 2.5-3.0) with an acid like phosphoric or formic acid to suppress silanol ionization. Using a modern, high-purity, end-capped column also minimizes this effect.
Column Overload	Injecting too much sample mass onto the column can saturate the stationary phase. Solution: Reduce the injection volume or dilute the sample.
Column Contamination/Void	Strongly retained impurities can build up at the column inlet, or a void can form, distorting the flow path. Solution: Flush the column with a strong solvent (e.g., isopropanol). If the problem persists and is seen for all peaks, the column may need to be replaced.[16]

Q: My peak is fronting. What does that mean? A: Peak fronting is often a sign of column overload or a sample solvent mismatch.

Potential Cause	Explanation & Solution
Sample Solvent Stronger than Mobile Phase	If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., 100% acetonitrile for a run starting at 10% acetonitrile), the analyte band will spread before it reaches the column head. Solution: Dissolve the sample in the mobile phase itself or a weaker solvent.
Column Overload	Similar to tailing, injecting too high a concentration can lead to fronting. Solution: Dilute your sample.

Baseline Issues

Q: Why is my baseline drifting upwards or downwards? A: Baseline drift can obscure small peaks and make integration unreliable.[12][17] It is a common issue, especially in gradient analysis.[17]

Potential Cause	Explanation & Solution
Temperature Fluctuations	The detector is sensitive to temperature changes.[12][18] An unstable lab temperature or a column heater that is not in equilibrium can cause drift. Solution: Use a column oven and allow the entire system to fully equilibrate (at least 30-60 minutes) before starting a sequence.[19]
Mobile Phase Issues	Using old or contaminated solvents can cause drift as the contaminants slowly elute.[17] In a gradient, if the two mobile phase components have different UV absorbances at the detection wavelength, a drift is expected. Solution: Prepare fresh mobile phase daily using high-purity, HPLC-grade solvents.[17] Ensure both mobile phase lines use solvents of similar UV absorbance if possible.
Column Bleed	The stationary phase can slowly degrade and "bleed" from the column, causing a rising baseline, particularly at high temperatures or extreme pH. Solution: Operate within the column's recommended pH and temperature range.

Extraneous Peaks

Q: I see peaks in my blank injections. What are these "ghost peaks"? A: Ghost peaks are signals that appear in your chromatogram even when injecting a blank solvent.[20] They are problematic as they can be mistaken for real analytes.[21]

Potential Cause	Explanation & Solution
Contaminated Mobile Phase	This is a very common source. Even high-purity solvents can contain trace impurities that concentrate on the column during equilibration and elute as a peak during the gradient.[20][21] Solution: Use fresh, HPLC-grade solvents.[11] Run a gradient with no injection to see if the peaks still appear; if they do, the mobile phase is the likely culprit.[20]
Sample Carryover	Residue from a previous, more concentrated injection can remain in the autosampler needle or injection port and be injected with the next run.[20] Solution: Implement a robust needle wash protocol in your method, using a strong solvent to clean the injection system between runs.
System Contamination	Impurities can leach from tubing, seals, or other system components. Solution: Systematically troubleshoot by removing components (e.g., replace the column with a union) to isolate the source of contamination.[11][20]

Visualizing the Workflow

To achieve a robust and reliable method, a systematic approach is essential. The following diagrams illustrate the logical flow for method development and troubleshooting.

Caption: A systematic workflow for HPLC method development.

Caption: A decision tree for troubleshooting common HPLC issues.

Method Validation Overview

Once your method is developed and optimized, it must be validated to ensure it is suitable for its intended purpose. Method validation is a regulatory requirement in the pharmaceutical industry.[22] The key parameters, as defined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, include:[23][24][25]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have suitable precision, accuracy, and linearity.[22]

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

References

• CHROMacademy. HPLC Troubleshooting Guide - Peak Tailing. [Link]

• Phenomenex. (2025, June 06). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• Labtech. Why Your HPLC Baseline Drifts—And How to Stop It. [Link]

• Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize. [Link]

• Separation Science. (2024, July 04). Conquer Ghost Peaks in HPLC: Identification and Elimination. [Link]

• GALAK Chromatography. HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. [Link]

• Separation Science. (2024, November 05). Why Your HPLC Baseline Drifts—And How to Stop It. [Link]

• alwsci. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. [Link]

• Agilent Technologies. (2010). Video Notes LC Troubleshooting Series Ghost Peaks - HPLC. [Link]

• Eureka by PatSnap. (2025, September 19). How to Troubleshoot HPLC Baseline Drift Issues. [Link]

• Phenomenex. (2025, July 02). How to Identify Ghost Peaks in U/HPLC. [Link]

• Waters. (n.d.). What are some tips for troubleshooting carryover or ghost peaks on my LC column? - WKB246120. [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

• Journal of Chromatographic Science. Selection of a Mobile Phase Optimization Technique in High Performance Liquid Chromatography. [Link]

• Shimadzu UK Limited. (2022, August 26). HPLC Troubleshooting - Baseline Drift. [Link]

• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• ACE HPLC. HPLC Troubleshooting Guide. [Link]

• Amuza Inc. (2025, October 27). Understanding and Preventing Baseline Drift in HPLC-ECD. [Link]

• ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. [Link]

• Chromatography Online. (2020, September 11). Analysis of Organophosphorus Pesticides by HPLC Using Magnetic SPE with Nitrogen-Doped Reduced Graphene Oxide/Fe3O4 Nanocomposite as the Adsorbent. [Link]

• GALAK Chromatography. How to choose reversed-phase HPLC column C18, C8, C4. [Link]

• Veeprho. (2025, February 02). Exploring the Different Mobile Phases in HPLC. [Link]

• J-Stage. (1992). Determination of Organophosphorus Pesticides in Biological Samples of Acute Poisoning by HPLC with Diode-Array Detector. [Link]

• LCGC International. (2026, March 20). A Global Approach to HPLC Column Selection Using Reversed Phase and HILIC Modes: What to Try When C18 Doesn't Work. [Link]

• Waters. Waters Column Selection Guide for Polar Compounds. [Link]

• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• Waters Corporation. Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. [Link]

• Separation Science. (2025, April 04). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. [Link]

• ResearchGate. (2025, August 07). Development and validation of a rapid HPLC method for simultaneous detection and quantification of four broad-spectrum organophosphorus pesticides. [Link]

• International Journal of ChemTech Research. (2012). Development of high performance liquid chromatography Method for the hydrolysis of chloropyrifos with different Amines. [Link]

• PubMed. (2017, September 01). Organophosphorus pesticides determination by novel HPLC and spectrophotometric method. [Link]

• PMC. (2021). Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. [Link]

• Lab Manager. (2025, December 02). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• The Royal Society of Chemistry. S1 Supporting Information Resolution of aryl-H-phosphinates applied in the synthesis of P-stereogenic compounds including a Brø. [Link]

• PubMed. (1991). Analysis and purification of phosphorylated isoprenoids by reversed-phase HPLC. [Link]

• OPAC. 医薬品不純物の効率的な HPLC 試験法開発. [Link]

• GL Sciences. 逆相カラム(PFP、Phenylカラム). [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool | Separation Science [sepscience.com]
• 3. waters.com [waters.com]
• 4. 逆相カラム(PFP、Phenylカラム) | HPLC・LC/MS用カラム | ジーエルサイエンス [gls.co.jp]
• 5. bvchroma.com [bvchroma.com]
• 6. waters.com [waters.com]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 8. welch-us.com [welch-us.com]
• 9. hplc.eu [hplc.eu]
• 10. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 11. hplc.eu [hplc.eu]
• 12. sepscience.com [sepscience.com]
• 13. How to Troubleshoot HPLC Baseline Drift Issues [eureka.patsnap.com]
• 14. chromacademy.com [chromacademy.com]
• 15. waters.com [waters.com]
• 16. bvchroma.com [bvchroma.com]
• 17. labtech.tn [labtech.tn]
• 18. Understanding Baseline Drift in HPLC-ECD | Amuza Inc [amuzainc.com]
• 19. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 20. sepscience.com [sepscience.com]
• 21. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 22. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 23. researchgate.net [researchgate.net]
• 24. zenodo.org [zenodo.org]
• 25. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

stabilizing 4-acetylphenyl ethyl(phenyl)phosphinate for long-term laboratory storage

Welcome to the Application Science Support Center. As drug development and synthetic methodologies advance, the handling of reactive intermediates like 4-acetylphenyl ethyl(phenyl)phosphinate requires precise environmental control. This guide provides field-proven troubleshooting, kinetic data, and self-validating protocols to ensure the long-term integrity of your phosphinate ester libraries.

Diagnostic Workflow for Compound Integrity

Before committing your synthesized batch to long-term storage, it is critical to assess its current degradation state. Use the following diagnostic tree to determine the appropriate action.

Diagnostic workflow for assessing 4-acetylphenyl ethyl(phenyl)phosphinate stability.

Frequently Asked Questions (FAQs)

Q: Why is 4-acetylphenyl ethyl(phenyl)phosphinate so sensitive to moisture compared to simple alkyl phosphinates? A: The stability of any phosphinate ester is heavily dictated by the leaving group ability of the esterified moiety[1]. The 4-acetylphenyl group contains a strongly electron-withdrawing acetyl substituent located para to the oxygen. This withdraws electron density via resonance and induction, highly stabilizing the resulting 4-acetylphenoxide anion. Consequently, the central phosphorus atom becomes highly electrophilic, drastically lowering the activation energy required for nucleophilic attack by trace water molecules (hydrolysis)[1][2].

Q: I observe a white crystalline precipitate forming in my neat oil over time. What is it, and how did it get there? A: This is almost certainly 4-acetylphenol . As the phosphinate ester undergoes slow hydrolysis due to ambient moisture ingress, the P-O-Aryl bond cleaves, yielding ethyl(phenyl)phosphinic acid and 4-acetylphenol[3]. While the phosphinic acid often remains a viscous liquid, 4-acetylphenol is a solid at room temperature and will precipitate out. Self-Validation: You can validate this degradation by running a 1 H NMR in anhydrous CDCl 3​ ; the appearance of a distinct phenolic -OH peak and shifted aromatic doublets confirms this specific hydrolysis pathway.

Q: Does ambient laboratory light affect this compound during benchtop handling? A: Yes. Aryl phosphinates with extended conjugation (like the 4-acetylphenyl moiety) are susceptible to UV-induced photodegradation. High-energy photons can induce homolytic cleavage of the P-O-Aryl bond or trigger photo-Fries-type rearrangements[3]. Always handle the compound under standard laboratory lighting for the minimum required time and store it in amber glass.

Quantitative Stability Data

Understanding the kinetic vulnerabilities of aryl phosphinates allows you to engineer better storage environments. The table below summarizes the extrapolated half-lives of model aryl phosphinates under various conditions[1][3].

Table 1: Kinetic Stability of Aryl Phosphinates Under Various Environments

Storage Condition	pH Environment	Temp (°C)	Apparent Half-Life ( t1/2​ )	Primary Degradation Mechanism
Aqueous Buffer	Acidic (pH 1.0)	25 °C	~16 hours	Acid-catalyzed hydrolysis
Aqueous Buffer	Basic (pH 10.0)	25 °C	< 2 hours	Base-catalyzed hydrolysis
Ambient Air (Neat)	Neutral (Trace H 2​ O)	25 °C	3-4 weeks	Slow nucleophilic attack by moisture
Argon-Purged (Amber Vial)	Anhydrous	-20 °C	> 24 months	Negligible (Optimal Storage)

Standard Operating Procedure (SOP): Aliquoting and Long-Term Stabilization

To prevent the degradation mechanisms outlined above, follow this self-validating protocol for preparing your batch for long-term storage.

Causality Note: We mandate single-use aliquots because repeated freeze-thaw cycles cause condensation inside the vial. Even microscopic amounts of water will initiate a catalytic hydrolysis cascade due to the excellent leaving group ability of the 4-acetylphenoxide ion.

Phase 1: Preparation and Drying

• Glassware Pre-treatment: Flame-dry 2 mL amber glass vials under vacuum, then backfill with high-purity Argon. Reasoning: Amber glass prevents UV-induced homolytic cleavage, while Argon (being heavier than Nitrogen) forms a denser protective blanket over the compound.

• Solvent Removal: If the compound is currently in a solvent (e.g., DCM or Ethyl Acetate), remove volatiles via rotary evaporation, followed by high-vacuum line exposure (< 0.1 Torr) for a minimum of 12 hours.

• Purity Validation (Self-Validating Step): Take a 1 mg test aliquot, dissolve in anhydrous CDCl 3​ , and run a 31 P NMR. You must observe a clean, singular peak (typically around 28-30 ppm for this class of phosphinates)[2]. If you observe a secondary peak shifted downfield (indicating the free phosphinic acid), the batch must be re-purified via silica gel chromatography before proceeding.

Phase 2: Aliquoting and Sealing

• Inert Transfer: Transfer the dried, neat compound into an inert-atmosphere glovebox (Argon atmosphere, H 2​ O < 1 ppm, O 2​ < 1 ppm).

• Dispensing: Divide the bulk material into single-use aliquots (e.g., 10 mg to 50 mg per vial) to eliminate future freeze-thaw moisture introduction.

• Sealing: Cap each vial tightly with a PTFE-lined screw cap. Reasoning: PTFE is chemically inert and highly impermeable to atmospheric moisture compared to standard rubber septa.

• Secondary Containment: Wrap the cap junction tightly with Parafilm. Place all aliquots into a secondary desiccator jar containing active indicating Drierite (calcium sulfate).

• Storage: Store the secondary container in a dedicated -20 °C freezer.

References

• Resolution of Chiral Phosphate, Phosphonate, and Phosphinate Esters by an Enantioselective Enzyme Library. acs.org.[Link]

• The Hydrolysis of Phosphinates and Phosphonates: A Review. mdpi.com.[Link]

Sources

• 1. The Hydrolysis of Phosphinates and Phosphonates: A Review [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]